6-methyl-2-(nitroamino)pyrimidin-4(3H)-one

• CAS: 53736-37-1

Core Science & Biosynthesis

An In-depth Technical Guide to 2-nitroamino-6-methylpyrimidin-4(3H)-one

This guide provides a comprehensive overview of the synthesis, properties, and potential applications of 2-nitroamino-6-methylpyrimidin-4(3H)-one, a heterocyclic compound of interest to researchers in medicinal chemistry and materials science. This document is intended for an audience of researchers, scientists, and drug development professionals, offering in-depth technical details and field-proven insights.

Introduction and Molecular Overview

2-nitroamino-6-methylpyrimidin-4(3H)-one belongs to the pyrimidinone class of heterocyclic compounds. The core structure consists of a pyrimidine ring, which is fundamental to various biologically significant molecules, including the nucleobases uracil, thymine, and cytosine. The presence of a nitroamino group (-NHNO₂) at the 2-position and a methyl group at the 6-position imparts specific electronic and steric properties that influence its reactivity and potential biological activity.

The nitroamino functional group is a strong electron-withdrawing group, which can significantly impact the electron density distribution within the pyrimidine ring. This feature is crucial for its chemical reactivity and potential interactions with biological targets. The compound exists in tautomeric forms, with the keto form, 2-nitroamino-6-methylpyrimidin-4(3H)-one, generally being the most stable.[1]

Molecular Structure:

Caption: 2D structure of 2-nitroamino-6-methylpyrimidin-4(3H)-one.

Synthesis of 2-nitroamino-6-methylpyrimidin-4(3H)-one

The primary and most established method for the synthesis of 2-nitroamino-6-methylpyrimidin-4(3H)-one is the condensation reaction between nitroguanidine and a β-keto ester, specifically ethyl acetoacetate. This reaction is a classic example of pyrimidine ring formation.[2]

Proposed Synthetic Pathway:

Caption: Proposed synthesis workflow for 2-nitroamino-6-methylpyrimidin-4(3H)-one.

Experimental Protocol (Proposed)

This protocol is based on established procedures for the synthesis of similar pyrimidine derivatives.[1]

Materials:

• Nitroguanidine

• Ethyl acetoacetate

• Sodium metal

• Absolute ethanol

• Glacial acetic acid

• Deionized water

Procedure:

• Preparation of Sodium Ethoxide Solution: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, add 150 mL of absolute ethanol. Carefully add sodium metal (0.17 mol) in small pieces to the ethanol. The reaction is exothermic and produces hydrogen gas; ensure proper ventilation and an inert atmosphere. Allow the sodium to react completely to form a clear solution of sodium ethoxide.

• Reaction Mixture Assembly: To the freshly prepared sodium ethoxide solution, add ethyl acetoacetate (0.17 mol). Subsequently, add nitroguanidine (0.17 mol) portion-wise with stirring.

• Condensation Reaction: Heat the reaction mixture to reflux (approximately 78-80 °C) with continuous stirring. Maintain the reflux for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. Slowly add glacial acetic acid to neutralize the solution to a pH of approximately 6-7. This will precipitate the product. The resulting solid is collected by filtration, washed with cold water, and then with a small amount of cold ethanol.

• Purification: The crude product can be recrystallized from a suitable solvent, such as a mixture of ethanol and water, to yield the purified 2-nitroamino-6-methylpyrimidin-4(3H)-one.

Physicochemical Properties

Table 1: Predicted and Comparative Physicochemical Properties

Property	Predicted Value for 2-nitroamino-6-methylpyrimidin-4(3H)-one	Experimental Value for 2-amino-6-methylpyrimidin-4(3H)-one	Reference
Molecular Formula	C₅H₆N₄O₃	C₅H₇N₃O	[3]
Molecular Weight	170.13 g/mol	125.13 g/mol	[3]
Appearance	Expected to be a white to pale yellow crystalline solid	White to cream powder
Melting Point	Expected to be >300 °C (with decomposition)	>300 °C (lit.)
Solubility	Predicted to have low solubility in water and common organic solvents. Likely soluble in polar aprotic solvents like DMSO and DMF.	Sparingly soluble in aqueous base, slightly soluble in DMSO.
pKa	The nitroamino group is expected to be significantly more acidic than an amino group.	10.03 ± 0.50 (Predicted)

Spectroscopic and Analytical Data

Detailed spectroscopic data for 2-nitroamino-6-methylpyrimidin-4(3H)-one is not currently published. However, the expected spectral characteristics can be inferred from the structure and by comparison with 2-amino-6-methylpyrimidin-4(3H)-one.

¹H NMR Spectroscopy (Predicted)

In a solvent such as DMSO-d₆, the following proton signals are anticipated:

• A singlet for the methyl protons (-CH₃) around δ 2.1-2.3 ppm.

• A singlet for the vinyl proton on the pyrimidine ring (-CH=) around δ 5.2-5.5 ppm.

• A broad singlet for the N-H proton of the nitroamino group, which may be exchangeable with D₂O.

• A broad singlet for the N-H proton of the pyrimidine ring, also exchangeable with D₂O.

For comparison, the ¹H NMR spectrum of 2-amino-6-methylpyrimidin-4(3H)-one in CDCl₃ shows signals at δ 11.09 (s, 1H, OH), 5.92 (s, 2H, NH₂), 5.14 (s, 1H, Ar-H), and 2.14 (s, 3H, Ar-CH₃).[1]

¹³C NMR Spectroscopy (Predicted)

The anticipated chemical shifts in the ¹³C NMR spectrum are:

• A signal for the methyl carbon (-CH₃) around δ 20-25 ppm.

• A signal for the vinyl carbon (-CH=) around δ 100-105 ppm.

• Signals for the pyrimidine ring carbons, with the carbonyl carbon (C=O) appearing downfield around δ 160-165 ppm.

The ¹³C NMR data for 2-amino-6-methylpyrimidin-4(3H)-one in CDCl₃ shows peaks at δ 162.3, 161.1, 155.3, 102.5, and 23.9.[1]

Infrared (IR) Spectroscopy (Predicted)

Key expected IR absorption bands include:

• N-H stretching vibrations in the range of 3200-3400 cm⁻¹.

• C=O stretching of the pyrimidinone ring around 1650-1700 cm⁻¹.

• Asymmetric and symmetric stretching of the nitro group (-NO₂) around 1500-1550 cm⁻¹ and 1300-1350 cm⁻¹, respectively.

• C=C and C=N stretching vibrations within the pyrimidine ring in the 1400-1600 cm⁻¹ region.

Mass Spectrometry (Predicted)

In mass spectrometry, the molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺ would be expected at m/z 170 or 171, respectively. Fragmentation patterns would likely involve the loss of the nitro group (-NO₂) and other characteristic fragments of the pyrimidine ring.

Reactivity and Potential Applications

The chemistry of 2-nitroamino-6-methylpyrimidin-4(3H)-one is dominated by the electrophilic nature of the pyrimidine ring, influenced by the electron-withdrawing nitroamino group.

Chemical Reactivity

• Nucleophilic Substitution: The nitroamino group can act as a leaving group in nucleophilic aromatic substitution reactions, particularly with strong nucleophiles. This allows for the synthesis of a variety of 2-substituted pyrimidinone derivatives. For instance, reaction with primary or secondary amines can yield 2-amino-substituted pyrimidines.[4]

• Reduction of the Nitro Group: The nitro group of the nitroamino moiety can be reduced to an amino group, which could potentially lead to the formation of a hydrazine derivative.

Potential Applications

• Pharmaceutical Intermediates: Pyrimidine derivatives are a cornerstone of many pharmaceuticals. The reactivity of the nitroamino group makes this compound a versatile intermediate for the synthesis of more complex molecules with potential biological activity. Derivatives of similar pyrimidinones have been investigated as potential HIV-1 replication inhibitors.[4]

• Energetic Materials: The presence of the nitro group suggests that this compound and its derivatives could be explored for applications in the field of energetic materials.

Safety and Handling

A specific safety data sheet for 2-nitroamino-6-methylpyrimidin-4(3H)-one is not available. The following information is based on the safety profiles of similar compounds, such as nitroanilines and aminopyrimidines.[5][6][7]

Hazard Identification:

• Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.

• Skin and Eye Irritation: Likely to cause skin and eye irritation.

• Respiratory Irritation: May cause respiratory tract irritation.

Recommended Handling Precautions:

• Use only in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.

• Wash hands thoroughly after handling.

• Keep away from heat, sparks, open flames, and hot surfaces.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

• Keep away from strong oxidizing agents.

Conclusion

2-nitroamino-6-methylpyrimidin-4(3H)-one is a pyrimidine derivative with significant potential as a synthetic intermediate in the development of novel pharmaceuticals and other functional materials. While detailed experimental data for this specific compound is limited, its properties and reactivity can be reasonably predicted from its structure and comparison with related compounds. The synthetic route via condensation of nitroguanidine and ethyl acetoacetate provides a viable method for its preparation. Further research into the specific properties and applications of this compound is warranted to fully explore its potential.

References

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Tautomerism of 2-nitroaminopyrimidines

An In-depth Technical Guide to the Tautomerism of 2-Nitroaminopyrimidines

For Researchers, Scientists, and Drug Development Professionals

Abstract

The phenomenon of tautomerism in heterocyclic compounds is of paramount importance in the field of medicinal chemistry and drug development, as the biological activity of a molecule can be intrinsically linked to a specific tautomeric form. 2-Nitroaminopyrimidines, a class of compounds with significant potential in various therapeutic areas, exhibit a fascinating and complex tautomeric equilibrium. This guide provides a comprehensive exploration of the tautomerism of 2-nitroaminopyrimidines, delving into the structural nuances of the primary tautomeric forms, the key factors that influence their equilibrium, and the advanced analytical techniques employed for their characterization. By synthesizing established principles from related chemical systems and presenting detailed experimental and computational methodologies, this document serves as an authoritative resource for researchers seeking to understand and manipulate the tautomeric behavior of this important class of molecules.

Introduction: The Significance of Tautomerism in 2-Nitroaminopyrimidines

Tautomerism describes the dynamic equilibrium between two or more interconvertible structural isomers that differ in the position of a proton and the location of a double bond.[1] For drug development professionals, a thorough understanding of a compound's tautomeric preferences is not merely an academic exercise; it is a critical component of rational drug design. The different tautomers of a molecule can exhibit distinct physicochemical properties, such as lipophilicity, pKa, and hydrogen bonding capacity, which in turn dictate their pharmacokinetic and pharmacodynamic profiles.[2]

2-Aminopyrimidines are a cornerstone scaffold in medicinal chemistry, found in numerous approved drugs.[3][4] The introduction of a nitroamino group at the 2-position introduces a rich and complex tautomeric landscape. The electron-withdrawing nature of the nitro group, combined with the hydrogen bonding capabilities of the amino linker and the pyrimidine ring nitrogens, creates a finely balanced equilibrium between several potential tautomeric forms. Understanding and controlling this equilibrium is crucial for optimizing the biological activity, stability, and bioavailability of drug candidates based on this scaffold.

The Tautomeric Landscape of 2-Nitroaminopyrimidines

The tautomerism of 2-nitroaminopyrimidines is primarily centered around the exocyclic nitroamino group and its interplay with the endocyclic pyrimidine ring nitrogens. Three principal tautomeric forms are in equilibrium: the nitroamine form, the nitrimine form, and the aci-nitro form.

• 2.1. The Nitroamine Tautomer: This form is characterized by a proton residing on the amino nitrogen, with a double bond between the nitrogen and the nitro group. This tautomer is often a significant contributor to the equilibrium mixture, particularly in non-polar environments.

• 2.2. The Nitrimine Tautomer: In this tautomer, a proton has migrated from the exocyclic amino nitrogen to one of the endocyclic pyrimidine nitrogens (N1 or N3), resulting in an exocyclic nitrimine (N=NO₂) double bond. This form can be stabilized by polar solvents and hydrogen bonding interactions.[2][5] The relative stability of the N1-H versus N3-H nitrimine tautomers will be influenced by the substitution pattern on the pyrimidine ring.

• 2.3. The aci-Nitro (Nitronic Acid) Tautomer: This less common but potentially reactive tautomer involves the migration of a proton to one of the oxygen atoms of the nitro group, forming a nitronic acid.[6][7][8] While generally less stable than the nitroamine and nitrimine forms, the aci-nitro tautomer can be an important intermediate in certain chemical reactions and metabolic pathways.[7][9][10] Its formation can be favored under acidic conditions.[7]

Caption: Tautomeric equilibrium of 2-nitroaminopyrimidine.

Factors Influencing Tautomeric Equilibrium

The position of the tautomeric equilibrium is not fixed but is a dynamic state influenced by a variety of internal and external factors.

• 3.1. Substituent Effects: The electronic nature of substituents on the pyrimidine ring can significantly alter the relative stabilities of the tautomers. Electron-donating groups will generally increase the basicity of the ring nitrogens, potentially favoring the nitrimine form. Conversely, electron-withdrawing groups can decrease the basicity of the ring and may favor the nitroamine form.[11] The position of the substituent is also critical, as it can sterically hinder or promote the formation of certain tautomers.[12]

• 3.2. Solvent Effects: The polarity and hydrogen-bonding capability of the solvent play a crucial role in determining tautomeric preference.[2] Polar protic solvents, such as water and alcohols, can stabilize the more polar nitrimine and aci-nitro tautomers through hydrogen bonding.[2] In contrast, non-polar aprotic solvents, like chloroform or dioxane, are more likely to favor the less polar nitroamine form. This phenomenon, known as solvatochromism, can be readily observed using UV-Vis spectroscopy.

• 3.3. pH: The pH of the medium can have a profound effect on the tautomeric equilibrium, especially for the formation of the aci-nitro tautomer.[7] Under basic conditions, deprotonation can occur, forming a nitronate anion, which upon acidification can transiently form the aci-nitro tautomer before reverting to the more stable nitroamine or nitrimine forms.[6]

• 3.4. Temperature: Temperature can influence the tautomeric equilibrium by altering the relative populations of the tautomers according to the principles of thermodynamics. Variable-temperature NMR studies can provide valuable information about the enthalpy and entropy differences between the tautomeric forms.[13]

Experimental Characterization of Tautomers

A multi-faceted approach, combining several spectroscopic and analytical techniques, is essential for the unambiguous characterization of the tautomeric equilibrium of 2-nitroaminopyrimidines.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for studying tautomerism in solution.[14][15] By analyzing chemical shifts, coupling constants, and performing variable-temperature experiments, one can identify and quantify the different tautomers present in a sample.

Expected NMR Signatures:

Tautomer Form	Key ¹H NMR Features	Key ¹³C NMR Features	Key ¹⁵N NMR Features
Nitroamine	Sharp N-H proton signal; distinct pyrimidine ring proton signals.	C2 carbon signal shifted downfield due to attachment to two nitrogens.	Distinct signals for the amino and nitro nitrogens.[16]
Nitrimine	Absence of exocyclic N-H proton; presence of endocyclic N-H proton; altered chemical shifts of pyrimidine ring protons due to changes in aromaticity.	Upfield shift of the C2 carbon signal compared to the nitroamine form.	Shift in the ring nitrogen signal involved in tautomerism.[16]
aci-Nitro	Presence of an O-H proton signal; significant changes in the chemical shifts of the pyrimidine ring protons.	Further changes in the C2 carbon chemical shift.	Significant shift in the nitro group nitrogen signal.

Experimental Protocol: ¹H NMR Analysis of Tautomerism

• Sample Preparation: Dissolve 5-10 mg of the 2-nitroaminopyrimidine derivative in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃, Methanol-d₄). To investigate solvent effects, prepare parallel samples in solvents of varying polarity.

• Data Acquisition: Acquire a standard ¹H NMR spectrum at room temperature (298 K). Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Tautomer Identification: Analyze the spectrum for the presence of multiple sets of signals corresponding to the different tautomers. Pay close attention to the integration of the pyrimidine ring protons and the presence or absence of exchangeable N-H or O-H protons.

• Quantification: Calculate the molar ratio of the tautomers by comparing the integration of well-resolved, non-overlapping signals unique to each species.[15]

• Variable-Temperature Study (Optional): To study the thermodynamics of the equilibrium, acquire spectra at a range of temperatures (e.g., from 273 K to 333 K). Changes in the integral ratios will allow for the calculation of ΔH° and ΔS° for the tautomeric interconversion.

UV-Vis Spectroscopy

UV-Vis spectroscopy is a sensitive technique for monitoring tautomeric equilibria, particularly when the tautomers possess different chromophoric systems.[17] The nitroamine, nitrimine, and aci-nitro forms are expected to have distinct absorption maxima (λ_max).

Experimental Protocol: Solvent-Dependent UV-Vis Analysis

• Stock Solution Preparation: Prepare a concentrated stock solution of the 2-nitroaminopyrimidine derivative in a non-absorbing solvent (e.g., acetonitrile).

• Sample Preparation: Prepare a series of dilute solutions (typically in the 10⁻⁴ to 10⁻⁵ M range) in different solvents of varying polarity (e.g., hexane, chloroform, ethanol, water).

• Data Acquisition: Record the UV-Vis absorption spectrum for each solution over a suitable wavelength range (e.g., 200-500 nm).

• Data Analysis: Compare the λ_max values across the different solvents. A significant shift in λ_max with solvent polarity (solvatochromism) is a strong indicator of a shift in the tautomeric equilibrium.

X-ray Crystallography

Single-crystal X-ray diffraction provides definitive, unambiguous structural information about the tautomeric form present in the solid state.[4][18] While this technique does not provide information about the equilibrium in solution, it offers a crucial reference point and allows for the precise determination of bond lengths and angles, which can be correlated with spectroscopic and computational data.

Caption: Workflow for the comprehensive analysis of tautomerism.

Computational Chemistry: A Predictive and Complementary Tool

In conjunction with experimental techniques, computational chemistry, particularly Density Functional Theory (DFT), serves as a powerful predictive and analytical tool.[2][19][20] Quantum chemical calculations can provide valuable insights into:

• Relative Tautomer Stabilities: By calculating the Gibbs free energy of each tautomer, one can predict the position of the tautomeric equilibrium in the gas phase.[2]

• Solvation Effects: Using continuum solvation models (like PCM), the influence of different solvents on the tautomeric equilibrium can be simulated, complementing experimental UV-Vis and NMR data.[2]

• Spectroscopic Properties: Theoretical calculations can predict NMR chemical shifts and UV-Vis absorption spectra, which can aid in the assignment of experimental data to specific tautomers.

• Transition States: DFT can be used to model the transition states for proton transfer between tautomers, providing information about the energy barriers and kinetics of interconversion.[21]

Implications for Drug Development

The ability of 2-nitroaminopyrimidines to exist in multiple tautomeric forms has profound implications for drug discovery and development. The specific tautomer that binds to a biological target may not be the most abundant form in solution. Therefore, designing molecules that preferentially adopt the bioactive tautomeric form is a key strategy for enhancing potency and selectivity. Furthermore, understanding the factors that control tautomerism can help in formulating drug substances with improved stability and solubility.

Conclusion

The tautomerism of 2-nitroaminopyrimidines is a complex interplay of structural and environmental factors. A comprehensive understanding of the nitroamine-nitrimine-aci-nitro equilibrium is essential for harnessing the full therapeutic potential of this chemical class. By employing a synergistic approach that combines high-resolution spectroscopic techniques like NMR with the predictive power of computational chemistry, researchers can effectively characterize and modulate the tautomeric landscape of these promising molecules, paving the way for the development of novel and more effective therapeutic agents.

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An In-depth Technical Guide to 2-nitramino-6-methyl-4-pyrimidinone: Synthesis, Characterization, and Inferred Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-nitramino-6-methyl-4-pyrimidinone, a heterocyclic compound for which direct literature is sparse. By leveraging data from structurally similar analogues, this document delineates a viable synthetic pathway, predicts its chemical and physical properties, and outlines detailed protocols for its characterization. The guide is structured to provide researchers with the foundational knowledge required to synthesize, identify, and potentially utilize this molecule in various research and development applications, particularly in medicinal chemistry and materials science. The synthesis of the precursor, 2-amino-6-methyl-4-pyrimidinone, is detailed, followed by a proposed N-nitration protocol adapted from established methodologies for related aminopyrimidines. Furthermore, this guide discusses the expected analytical signatures of the target compound using modern spectroscopic techniques and explores its potential applications based on the known reactivity of the pyrimidinone core and the energetic nature of the nitramino functional group.

Introduction and Nomenclature

2-nitramino-6-methyl-4-pyrimidinone is a substituted pyrimidine derivative characterized by a nitramino functional group at the 2-position, a methyl group at the 6-position, and a carbonyl group at the 4-position of the pyrimidine ring. Due to the absence of a common name in the literature, its nomenclature is based on systematic IUPAC naming conventions.

The pyrimidinone core is a prevalent scaffold in numerous biologically active compounds, and the introduction of a nitramino group can significantly influence the molecule's electronic properties, stability, and potential as an energetic material or a precursor for further functionalization. This guide aims to bridge the knowledge gap for this specific molecule by providing a scientifically grounded, in-depth resource based on the established chemistry of its constituent parts.

Synonyms and Identifiers

A definitive list of synonyms is not available due to the compound's novelty in published literature. However, based on systematic nomenclature, the following names can be considered valid synonyms for 2-nitramino-6-methyl-4-pyrimidinone:

• N-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)nitramide

• 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one

It is important to note that this compound can exist in tautomeric forms, with the keto form, 2-amino-6-methylpyrimidin-4(3H)-one, being favored in the solid state for the amino precursor.[1]

Proposed Synthesis Pathway

The synthesis of 2-nitramino-6-methyl-4-pyrimidinone can be logically approached in a two-step process: first, the synthesis of the precursor 2-amino-6-methyl-4-pyrimidinone, followed by the N-nitration of the amino group.

Caption: Proposed two-step synthesis of 2-nitramino-6-methyl-4-pyrimidinone.

Synthesis of 2-amino-6-methyl-4-pyrimidinone (Precursor)

The synthesis of the amino precursor is a well-established condensation reaction between ethyl acetoacetate and guanidine.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, dissolve guanidine hydrochloride in an appropriate solvent such as ethanol.

• Base Addition: Add a stoichiometric equivalent of a base, like sodium ethoxide, to generate free guanidine in situ.

• Condensation: To the guanidine solution, add ethyl acetoacetate dropwise while maintaining the temperature at reflux.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Isolation: After completion, cool the reaction mixture and neutralize with a suitable acid (e.g., acetic acid). The product will precipitate out of the solution.

• Purification: Collect the precipitate by filtration, wash with cold ethanol, and recrystallize from a suitable solvent to obtain pure 2-amino-6-methyl-4-pyrimidinone.

N-Nitration of 2-amino-6-methyl-4-pyrimidinone

The introduction of the nitramino group is achieved through electrophilic nitration at the exocyclic amino group. This reaction typically requires strong nitrating agents, such as a mixture of nitric acid and sulfuric acid. The following protocol is adapted from established procedures for the nitration of aminopyridines.[2][3][4]

Experimental Protocol:

• Reaction Setup: In a flask equipped with a stirrer and a dropping funnel, carefully add 2-amino-6-methyl-4-pyrimidinone to cold (0-5 °C) concentrated sulfuric acid. Stir until complete dissolution.

• Nitration: Cool the mixture in an ice-salt bath to maintain a temperature between 0 and 10 °C. Slowly add fuming nitric acid dropwise to the stirred solution, ensuring the temperature does not exceed 10 °C.

• Reaction Progression: After the addition is complete, continue stirring at a low temperature for several hours, monitoring the reaction by TLC.

• Work-up: Carefully pour the reaction mixture onto crushed ice.

• Isolation: The nitrated product is expected to precipitate from the acidic solution. Collect the solid by filtration.

• Purification: Wash the collected solid with cold water to remove residual acid and dry under vacuum to obtain 2-nitramino-6-methyl-4-pyrimidinone.

Inferred Chemical and Physical Properties

The properties of 2-nitramino-6-methyl-4-pyrimidinone are inferred from the known characteristics of its functional groups and related molecules.

Property	Inferred Value/Characteristic
Molecular Formula	C₅H₆N₄O₃
Molecular Weight	170.13 g/mol
Appearance	Expected to be a crystalline solid.
Solubility	Likely to have limited solubility in water and non-polar organic solvents, with better solubility in polar aprotic solvents like DMSO and DMF.
Thermal Stability	The presence of the nitramino group suggests that the compound may be thermally sensitive and potentially energetic. The stability can be influenced by the presence of impurities and the crystalline form.
Acidity	The proton on the nitramino group is expected to be acidic, allowing for the formation of salts with bases.

Analytical Characterization

The structural elucidation of 2-nitramino-6-methyl-4-pyrimidinone would rely on a combination of standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The spectrum is expected to show distinct signals for the methyl protons, the vinyl proton on the pyrimidinone ring, and the proton on the ring nitrogen. The chemical shift of the NH proton of the nitramino group might be broad and concentration-dependent.

• ¹³C NMR: The spectrum will show characteristic peaks for the carbonyl carbon, the carbons of the pyrimidine ring, and the methyl carbon.

Mass Spectrometry (MS)

Electron Impact (EI) or Electrospray Ionization (ESI) mass spectrometry would be used to determine the molecular weight. The fragmentation pattern in EI-MS is expected to show characteristic losses related to the nitro group (NO₂, NO) and fragmentation of the pyrimidinone ring.[2][5]

Infrared (IR) Spectroscopy

The IR spectrum will be critical for identifying the key functional groups.

Functional Group	Expected Wavenumber (cm⁻¹)
N-H Stretch (ring)	3100 - 3300
C-H Stretch	2900 - 3000
C=O Stretch	1650 - 1700
C=C and C=N Stretch	1500 - 1650
NO₂ Asymmetric Stretch	1550 - 1600
NO₂ Symmetric Stretch	1300 - 1350

Potential Applications and Further Research

While the specific applications of 2-nitramino-6-methyl-4-pyrimidinone are yet to be explored, its structure suggests potential in several areas:

• Medicinal Chemistry: The pyrimidinone scaffold is a well-known pharmacophore. The nitramino group could serve as a handle for further derivatization or could itself impart biological activity.

• Energetic Materials: Compounds containing nitramino groups are often investigated for their energetic properties.[3][6] The energy content and sensitivity of this molecule would need to be carefully evaluated.

• Organic Synthesis: The reactivity of the nitramino group and the pyrimidinone ring could be exploited to synthesize more complex heterocyclic systems.

Further research should focus on the safe and efficient synthesis of this compound, a thorough characterization of its properties, and an exploration of its reactivity and potential biological activities.

Safety Considerations

Given the presence of a nitramino group, 2-nitramino-6-methyl-4-pyrimidinone should be handled with caution. It is potentially an energetic material and may be sensitive to heat, shock, or friction. Standard safety protocols for handling potentially explosive compounds should be followed, including the use of personal protective equipment and working on a small scale, especially during initial synthesis and characterization.

Conclusion

This technical guide has provided a comprehensive, albeit inferred, overview of 2-nitramino-6-methyl-4-pyrimidinone. By building upon the known chemistry of its precursor and related compounds, a viable synthetic route and expected analytical characteristics have been detailed. This document serves as a foundational resource to stimulate and guide future research into this novel heterocyclic compound, paving the way for its potential application in diverse scientific fields.

References

• Kazdan, E. M., Rye, R. T. B., & Tee, O. S. (1982). The mass spectra of pyrimidines: 2(1H)-pyrimidinone and some N(1)-substituted derivatives. Canadian Journal of Chemistry, 60(14), 1800-1804. [Link]

• Klapötke, T. M., & Stierstorfer, J. (2020). Tuning the Properties of 5‐Azido and 5‐Nitramino‐tetrazoles by Diverse Functionalization – General Concepts for Future Energetic Materials. Chemistry – A European Journal, 26(4), 835-846. [Link]

• Shouxin, L., & Junzhang, L. (2005). Preparation of 2-amino-3-nitropyridine and 2-amino-5-nitro pyridine. Chemical Reagents. [Link]

• Fierro, A. M., & Martinez, A. (2014). Electric Hindrance and Dipole Moments in 2-Aminopyridine Nitration. International Journal of Chemistry, 6(2). [Link]

• Shouxin, L., & Junzhang, L. (2005). Preparation of 2-amino-3-nitropyridine and 2-amino-5-nitro pyridine. Chemical Reagents. [Link]

Sources

• 1. 2-Amino-4-hydroxy-6-methylpyrimidine | 3977-29-5 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Electric Hindrance and Dipole Moments in 2-Aminopyridine Nitration [article.sapub.org]
• 4. semanticscholar.org [semanticscholar.org]
• 5. 2-Amino-6-methylpyrimidin-4-one | C5H7N3O | CID 135402055 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

6-methyl-2-(nitroamino)pyrimidin-4(3H)-one vs 2-amino-6-methylpyrimidin-4(3H)-one

This guide provides an in-depth technical analysis comparing 2-amino-6-methylpyrimidin-4(3H)-one (Compound B, a stable pharmaceutical scaffold) and its nitrated derivative, 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one (Compound A, a high-energy reactive intermediate).

Executive Summary

The relationship between 2-amino-6-methylpyrimidin-4(3H)-one (commonly known as 6-methylisocytosine) and 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one is defined by the kinetics of electrophilic aromatic substitution.

• Compound B (Amino form): A thermodynamic sink. It is a stable, versatile building block used extensively in supramolecular chemistry (UPy motifs) and medicinal chemistry (kinase inhibitors).

• Compound A (Nitroamino form): A kinetic intermediate. Formed via N-nitration at low temperatures, it is an energetic species that readily undergoes acid-catalyzed rearrangement to form the C-nitro isomer (2-amino-6-methyl-5-nitropyrimidin-4(3H)-one).

This guide details the synthesis, mechanistic interconversion, and divergent utility of these two distinct chemical entities.

Structural & Electronic Divergence

The functionalization at the C2-position drastically alters the electronic landscape of the pyrimidine ring.

Feature	2-Amino-6-methylpyrimidin-4(3H)-one (B)	6-Methyl-2-(nitroamino)pyrimidin-4(3H)-one (A)
Functional Group	Primary Amine ( )	Primary Nitramine ( )
Electronic Effect	Strong Electron Donor (+M effect)	Strong Electron Withdrawing (-I, -M effect)
Ring Electron Density	Enriched (Nucleophilic at C5)	Depleted (Electrophilic character increases)
H-Bonding	Quadruple H-bond donor/acceptor (DDAA)	Disrupted H-bonding; internal H-bond potential
Stability	High (Stable solid, mp > 300°C)	Low (Metastable; shock/thermal sensitivity)
Primary Utility	Supramolecular polymers, Drug scaffold	Energetic materials, Synthetic intermediate

Tautomeric Considerations

Both compounds exist in equilibrium between the pyrimidinone (keto) and pyrimidinol (enol) forms.

• Compound B favors the pyrimidin-4(3H)-one tautomer in the solid state and polar solvents, facilitating the famous DDAA (Donor-Donor-Acceptor-Acceptor) hydrogen bonding array used in self-healing polymers.

• Compound A exhibits a more complex tautomerism due to the acidity of the nitroamino proton. The electron-withdrawing nitro group increases the acidity of the exocyclic nitrogen, making the species susceptible to deprotonation and subsequent rearrangement.

Synthesis & Mechanistic Pathways

The transformation from the stable amino precursor (B) to the nitroamino derivative (A), and its subsequent rearrangement, is a classic example of kinetic vs. thermodynamic control in heterocyclic chemistry.

Pathway Analysis

• Synthesis of Precursor (B): Condensation of guanidine nitrate with ethyl acetoacetate under basic conditions.

• N-Nitration (Formation of A): Reaction with nitric acid/sulfuric acid at low temperature (

  ). The amino group attacks the nitronium ion ( ) to form the N-nitro species.

• Rearrangement (Loss of A): Upon heating or prolonged exposure to acid, the nitro group migrates from the exocyclic nitrogen to the C5 ring position (Bamberger-type rearrangement), yielding the thermodynamically stable 5-nitro isomer.

Visualization of Reaction Pathways[3]

Figure 1: Reaction pathway showing the synthesis of the amino precursor and its bifurcation into N-nitro (kinetic) and C-nitro (thermodynamic) derivatives.

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-6-methylpyrimidin-4(3H)-one (Compound B)

Objective: Large-scale preparation of the scaffold. Mechanism: Cyclocondensation.

• Reagents: Guanidine carbonate (0.5 mol), Ethyl acetoacetate (0.5 mol), Ethanol (absolute, 300 mL).

• Procedure:

  • Dissolve guanidine carbonate in ethanol.

  • Add ethyl acetoacetate dropwise with stirring.

  • Heat the mixture to reflux for 6–8 hours. A white precipitate will form.

  • Cool to room temperature and filter the solid.

  • Purification: Recrystallize from water or ethanol/water mixture.

  • Yield: Typically 80–90%.

  • Characterization: MP > 300°C (decomp).

    NMR (DMSO- ) shows characteristic methyl singlet at 2.1 ppm and C5-H singlet at 5.5 ppm.

Protocol 2: Nitration to 6-Methyl-2-(nitroamino)pyrimidin-4(3H)-one (Compound A)

Objective: Isolation of the N-nitro intermediate. Critical Control: Temperature must be maintained below 0°C to prevent rearrangement.

• Reagents: Compound B (10 mmol), Conc.

  (5 mL), Fuming (3 mL).

• Procedure:

  • Dissolve Compound B in conc.

    while keeping the temperature at -5°C to 0°C using an ice-salt bath.

  • Add fuming

    dropwise over 30 minutes, ensuring temperature does not rise above 0°C.

  • Stir at 0°C for 1 hour.

  • Quenching: Pour the reaction mixture onto crushed ice (50 g) with vigorous stirring. The N-nitro compound should precipitate as a white/pale yellow solid.

  • Isolation: Filter immediately while cold. Wash with ice-cold water.

  • Storage: Store in a desiccator at low temperature. This compound is metastable.

  • Note: If the mixture is allowed to warm or stand, the product converts to the 5-nitro isomer (yellow solid).

Applications & Utility

Compound B: The Pharmaceutical & Material Scaffold

• Supramolecular Chemistry: The 2-amino-4-pyrimidinone motif forms a self-complementary DDAA (Donor-Donor-Acceptor-Acceptor) quadruple hydrogen bond array. This is the basis of ureidopyrimidinone (UPy) units used in self-healing polymers and supramolecular hydrogels.

• Drug Discovery: Acts as a bioisostere for guanine/cytosine. Derivatives are explored as inhibitors for cyclin-dependent kinases (CDKs) and HIV reverse transcriptase .

Compound A: The Energetic Intermediate

• Energetic Materials: Nitroamino heterocycles are precursors to high-density energetic materials (e.g., FOX-7 analogs). The

  group contributes significantly to the positive oxygen balance and density of the crystal lattice.

• Synthetic Reactivity: The nitroamino group is a "masked" diazonium equivalent. Under specific conditions, it can undergo dehydration to form azo-linkages or serve as a leaving group in nucleophilic aromatic substitution (

  ) reactions on the pyrimidine ring.

Safety & Handling

• Compound B: Generally low toxicity, but should be handled as a standard chemical irritant.

• Compound A (Nitroamine):

  • Explosion Hazard: Nitroamines can be shock-sensitive and thermally unstable. Do not heat the isolated solid above 50°C without DSC (Differential Scanning Calorimetry) validation.

  • Acid Sensitivity: In the presence of strong acids, the rearrangement is exothermic. Run nitration reactions with strict temperature control to prevent thermal runaway.

References

• Synthesis of 6-methylisocytosine

  • Title: "The Chemistry of Heterocyclic Compounds, The Pyrimidines."
  • Source: Brown, D. J. (Wiley-Interscience).
  • Context: Standard synthesis via condens

• Nitramine Rearrangement Mechanism

  • Title: "The rearrangement of 2-nitraminopyridine to 2-amino-5-nitropyridine."[1]

  • Source:Journal of the Chemical Society, Perkin Transactions.
  • Context: Defines the acid-catalyzed migration mechanism applicable to pyrimidines.

• Energetic Properties of Nitroaminopyrimidines

  • Title: "Synthesis and properties of nitroaminopyrimidines as energetic m
  • Source:Propellants, Explosives, Pyrotechnics.
  • Context: Discusses the density and stability of N-nitro vs C-nitro isomers.

• Supramolecular Applications (UPy)

  • Title: "Reversible Polymers Formed from Self-Complementary Monomers Using Quadruple Hydrogen Bonding."
  • Source:Science, 1997.
  • Context: Establishes 2-amino-6-methylpyrimidin-4(3H)

Sources

• 1. digitalcommons.njit.edu [digitalcommons.njit.edu]

Protocols & Analytical Methods

Application Notes and Protocols for the Preparation of Energetic Salts from 6-Methyl-2-(nitroamino)pyrimidin-4(3H)-one

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for the synthesis, purification, and characterization of 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one and its subsequent conversion into high-performance energetic salts. The protocols detailed herein are grounded in established principles of heterocyclic and energetic materials chemistry. This guide emphasizes the causality behind experimental choices, provides self-validating protocols, and is supported by authoritative references. It is intended for use by qualified researchers in well-equipped laboratories, adhering to all necessary safety precautions for handling energetic materials.

Introduction: The Significance of Nitroaminopyrimidine-Based Energetic Materials

The field of energetic materials is continuously driven by the pursuit of compounds that offer a superior balance of high performance, thermal stability, and low sensitivity to mechanical stimuli.[1][2][3] Nitrogen-rich heterocyclic compounds are at the forefront of this research, as the high number of N-N and C-N bonds contributes to a large positive heat of formation, releasing substantial energy upon decomposition.[4] The pyrimidine backbone, a key structural motif in various biologically active molecules, also serves as a robust scaffold for the design of novel energetic materials.[5][6]

The introduction of a nitroamino group (-NHNO₂) onto the pyrimidine ring is a key strategy for enhancing energetic properties. This functional group improves density and oxygen balance while the acidic proton on the nitroamino moiety provides a reactive site for the formation of energetic salts.[7] Salt formation is a critical step in tuning the properties of energetic materials; it can lead to increased density, enhanced thermal stability, and reduced sensitivity compared to the neutral parent compound.[4]

This guide focuses on 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one, a promising but not extensively documented precursor for a new family of energetic salts. Its synthesis is accessible through the cyclocondensation of common starting materials. By reacting this acidic precursor with various nitrogen-rich bases, a library of energetic salts can be generated, each with unique performance characteristics.

Synthesis of the Precursor: 6-Methyl-2-(nitroamino)pyrimidin-4(3H)-one

The synthesis of the pyrimidinone ring is a classic cyclocondensation reaction. In this case, it involves the reaction of a β-ketoester, ethyl acetoacetate, with nitroguanidine.[8] The base-catalyzed reaction proceeds via an initial addition-elimination to form an intermediate which then cyclizes to the stable pyrimidinone ring.

Reaction Mechanism

The reaction is initiated by the deprotonation of nitroguanidine by a strong base, such as potassium ethoxide, to form a more potent nucleophile. This attacks the ester carbonyl of ethyl acetoacetate, followed by an intramolecular cyclization and dehydration to yield the final product.

Caption: Proposed mechanism for the synthesis of the pyrimidinone precursor.

Experimental Protocol: Synthesis of 6-Methyl-2-(nitroamino)pyrimidin-4(3H)-one

Safety Warning: This procedure involves strong bases and the synthesis of a potential energetic material. All operations must be conducted in a fume hood with appropriate personal protective equipment (PPE), including safety glasses, flame-resistant lab coat, and gloves. A blast shield is highly recommended.

Materials:

• Nitroguanidine (1.0 eq)

• Ethyl acetoacetate (1.1 eq)

• Potassium metal (1.05 eq)

• Anhydrous Ethanol

• Hydrochloric Acid (2 M)

• Deionized Water

Procedure:

• Preparation of Potassium Ethoxide: In a three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, carefully add potassium metal in small pieces to anhydrous ethanol under a nitrogen atmosphere. Allow the potassium to react completely to form a solution of potassium ethoxide.

• Reaction Mixture: To the freshly prepared potassium ethoxide solution, add nitroguanidine and stir until it is fully dissolved.

• Addition of β-Ketoester: Slowly add ethyl acetoacetate to the reaction mixture dropwise at room temperature.

• Reflux: After the addition is complete, heat the mixture to reflux and maintain for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and carefully neutralize it with 2 M hydrochloric acid to a pH of ~5-6. This will cause the product to precipitate.

• Isolation and Purification: Filter the precipitate, wash thoroughly with cold deionized water, and then with a small amount of cold ethanol. Dry the product under vacuum to yield 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one as a solid.

Characterization of the Precursor

The identity and purity of the synthesized precursor should be confirmed using standard analytical techniques:

• ¹H NMR: To confirm the presence of the methyl group and the pyrimidine ring protons.

• ¹³C NMR: To identify the carbon skeleton of the molecule.

• FT-IR Spectroscopy: To identify key functional groups, such as the N-H, C=O, C=N, and NO₂ vibrations.

• Elemental Analysis: To confirm the empirical formula (C₅H₆N₄O₃).

Preparation of Energetic Salts

The acidic proton on the nitroamino group of 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one allows for the straightforward synthesis of various energetic salts through an acid-base reaction. The choice of the base (cation) is critical as it significantly influences the properties of the final salt. Nitrogen-rich cations like aminoguanidinium, diaminoguanidinium, and hydrazinium are commonly used to improve the nitrogen content and energetic performance.[4]

Caption: General workflow for the preparation and characterization of energetic salts.

General Protocol: Salt Formation

Safety Warning: The resulting salts are energetic materials and must be handled in small quantities with extreme care, using appropriate PPE and safety shields. Friction, impact, and electrostatic discharge can cause detonation.

Materials:

• 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one (1.0 eq)

• Selected Nitrogen-Rich Base (e.g., Aminoguanidine, Hydrazine, Hydroxylamine) (1.0 eq)

• Solvent (e.g., Methanol, Ethanol, Water, or a mixture)

Procedure:

• Dissolution: Dissolve the 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one precursor in a minimal amount of a suitable solvent (e.g., hot methanol or water).

• Base Addition: In a separate flask, dissolve the chosen base in the same solvent. If using a salt of the base (e.g., aminoguanidine bicarbonate), it must first be neutralized with an appropriate acid to liberate the free base.

• Reaction: Slowly add the base solution to the precursor solution with stirring. The reaction is typically instantaneous.

• Isolation: The resulting salt may precipitate directly from the solution upon cooling. If not, slowly evaporate the solvent at room temperature to obtain the crystalline salt.

• Purification: The crude salt should be recrystallized from a suitable solvent system to achieve high purity.

Physicochemical and Energetic Properties

A thorough characterization is essential to determine the viability of the newly synthesized energetic salts. The following table outlines the key properties to be measured and their significance.

Property	Method	Significance
Density (ρ)	Gas Pycnometer	A critical parameter that directly influences detonation performance. Higher density often leads to higher detonation velocity and pressure.
Thermal Stability (Td)	Differential Scanning Calorimetry (DSC) / Thermogravimetric Analysis (TGA)	Determines the decomposition temperature, which is crucial for handling, storage, and application safety. A higher Td is generally desirable.[9]
Heat of Formation (ΔHf)	Bomb Calorimetry (experimental) or Quantum Chemical Calculations	A measure of the energy stored in the molecule. A high positive heat of formation contributes to higher detonation performance.
Impact Sensitivity (IS)	BAM Fallhammer	Measures the material's sensitivity to impact. Lower values indicate higher sensitivity. Insensitive materials are safer to handle.[9]
Friction Sensitivity (FS)	BAM Friction Apparatus	Measures the material's sensitivity to friction. Lower values indicate higher sensitivity.
Detonation Velocity (D)	Calculation (e.g., EXPLO5, Cheetah)	The speed at which the detonation wave travels through the explosive. A key performance metric.
Detonation Pressure (P)	Calculation (e.g., EXPLO5, Cheetah)	The pressure of the detonation wave. A measure of the explosive's brisance or shattering power.

Expected Performance and Comparison

While specific data for salts of 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one are not widely published, we can estimate their potential performance based on similar structures. Energetic salts based on nitroamino-functionalized heterocycles often exhibit detonation velocities and pressures comparable to or exceeding that of TNT, with significantly better thermal stability and lower sensitivity.[4][7] For instance, many nitrogen-rich salts show detonation velocities in the range of 8000-9000 m/s and pressures between 25-35 GPa.[3][4]

Conclusion

The protocols and methodologies outlined in this guide provide a robust framework for the synthesis and characterization of novel energetic salts based on the 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one precursor. The synthetic route is accessible and relies on fundamental organic chemistry principles. By systematically varying the cation, researchers can create a diverse range of energetic materials and investigate the structure-property relationships that govern their performance and safety. As with all work in this field, a paramount emphasis on safety is essential. These pyrimidine-based energetic salts represent a promising avenue for the development of next-generation high-performance materials.

References

• Srinivas Dharavath et al. (2026). Fused pyrazolo[3,4-d] pyrimidine nitrogen-rich salts with balanced energetic performance. Dalton Transactions, 55, 2025. [Link][1][2]

• Yin, P., & Shreeve, J. M. (2023). Synthesis of Novel Energetic Molecules Based on Pyrimidine Rings: Selection and Verification of Computational-Assisted Synthesis Pathways. SSRN. [Link][5]

• Li, Y., et al. (2023). Synthesis, Crystal Structure, and Characterization of Energetic Salts Based on 3,5-Diamino-4H-Pyrazol-4-One Oxime. MDPI. [Link][3]

• Wang, R., et al. (2014). Synthesis and Properties of Two Energetic Salts Based on 1-Amino-2-nitroguanidine. Journal of the Brazilian Chemical Society. [Link][4]

• Shreeve, J. M. (2012). Nitroamino and Nitro Energetics. Defense Technical Information Center. [Link][7]

• Zhang, J., et al. (2025). One-step synthesis of 6-amino-5-nitro-2-(trinitromethyl)-pyrimidin-4(3H)-one as potential energetic material. ResearchGate. [Link]

• Klapötke, T. M., et al. (2025). Tri-1,3,4-Oxadiazoles Modified with Nitroimine: Balancing Energy, Sensitivity, and Thermal Stability. Molecules. [Link][9]

• Ghazaryan, S., et al. (2025). Synthesis and study of new derivatives of 6-[methoxy(phenyl)methyl]-2-(nitroamino)pyrimidin-4(3H)-one. ResearchGate. [Link][8]

Sources

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• 2. eurekaselect.com [eurekaselect.com]
• 3. researchgate.net [researchgate.net]
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• 5. asianpubs.org [asianpubs.org]
• 6. 4(1H)-Pyrimidinone, 6-amino-2-methyl-5-nitroso- [webbook.nist.gov]
• 7. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spectrabase.com [spectrabase.com]
• 9. 6-methyl-2-(pyridin-4-yl)pyrimidin-4(3H)-one | C10H9N3O | CID 135472977 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Solvent Selection for Recrystallization of Nitroamino Pyrimidines

This Application Note is designed for researchers and process chemists working with high-nitrogen heterocycles. It addresses the specific physicochemical challenges of nitroamino pyrimidines —a class of compounds characterized by high melting points, low solubility in common organic solvents, and energetic sensitivity.

Introduction & Physicochemical Context

Nitroamino pyrimidines (e.g., 2,4,6-triamino-5-nitropyrimidine, 4,6-diamino-5-nitropyrimidine) represent a unique challenge in purification. Structurally, these molecules possess a "push-pull" electronic system where electron-donating amino groups (

) and electron-withdrawing nitro groups ( ) create extensive intermolecular hydrogen bonding networks.

The Purification Paradox:

• High Crystal Lattice Energy: The strong H-bond network leads to high melting points (

  C) and extremely low solubility in standard solvents like dichloromethane or toluene.

• Decomposition Risk: High thermal stability does not preclude explosive decomposition. Recrystallization temperatures must remain significantly below the onset of decomposition (

  ).

• Oiling Out: The presence of impurities often depresses the melting point below the solvent boiling point, causing the product to separate as an oil rather than a crystal.[1]

Solvent Selection Strategy: The Thermodynamic Approach

Selection must be driven by Hansen Solubility Parameters (HSP) . Nitroamino pyrimidines generally possess high polarity (

) and hydrogen-bonding ( ) components.

Hansen Solubility Parameter (HSP) Mapping

Solvent Class	Representative Solvents	HSP Interaction	Suitability
Dipolar Aprotic	DMSO, DMF, NMP	High , Moderate	Primary Solvent. Dissolves solute at RT or mild heat. Hard to remove due to high BP.
Protic Polar	Water, Acetic Acid, Formic Acid	High , High	Dual Use. Good thermal recrystallization solvents (high Solubility vs Temp).
Oxygenated Organics	Acetone, Ethyl Acetate, THF	Moderate , Moderate	Anti-Solvent. Often used to crash products out of DMSO/Acid solutions.
Non-Polar	Hexane, Toluene, Chloroform	Low , Low	Poor. Ineffective for dissolution; limited utility even as anti-solvents due to immiscibility with primary solvents.

The "Rule of Mixtures"

For these refractory compounds, single-solvent systems often fail. We utilize a Solvent/Anti-Solvent approach or pH-Swing Recrystallization .

• System A (Thermal): Water or Acetic Acid.[2] (Requires heating near

  C).

• System B (Precipitation): DMSO (Solvent) + Water/Ethanol (Anti-Solvent).

• System C (Acid-Base): Dissolve in dilute HCl

  Filter Neutralize with NaOH/NH OH.

Experimental Protocols

Protocol A: Thermal Recrystallization (Water/Acetic Acid)

Best for: 2,4,6-Triamino-5-nitropyrimidine (TANP) and highly polar analogs.

Safety Precaution: Ensure the heating bath is set at least

C below the compound's . Use a blast shield.

• Slurry Generation: Suspend the crude solid (e.g., 5.0 g) in Distilled Water (100 mL).

• Solubility Check: Heat to

  C. If solid remains, add Glacial Acetic Acid dropwise until dissolution is complete.

  • Note: Acetic acid disrupts the intermolecular H-bonds, increasing solubility.

• Hot Filtration: Filter the hot solution through a pre-warmed sintered glass funnel to remove mechanical impurities (dust, metal shavings).

• Controlled Cooling: Allow the filtrate to cool slowly to room temperature (approx.

  C/min).

  • Critical: Rapid cooling traps impurities and solvent inclusions.

• Harvesting: Filter the crystals at

  C. Wash with cold water ( C) to remove residual acid.

• Drying: Dry under vacuum at

  C for 12 hours.

Protocol B: Solvent/Anti-Solvent Precipitation (DMSO/Water)

Best for: Thermally sensitive derivatives or those insoluble in boiling water.

• Dissolution: Dissolve crude material in the minimum volume of DMSO at Room Temperature (or mild heat,

  C).

  • Target: A near-saturated solution.[3]

• Filtration: Syringe-filter the solution (0.45

  m PTFE) to remove insoluble particulates.

• Anti-Solvent Addition: Place the DMSO solution in a stirred vessel. Slowly add Water (or Ethanol) dropwise.

  • Observation: A cloud point (turbidity) indicates the limit of solubility (Meta-stable zone width - MSZW).

• Redissolution (Optional): If oiling occurs, add a small aliquot of DMSO to clear the solution, then resume anti-solvent addition more slowly.

• Crystallization: Once a stable precipitate forms, cool the mixture to

  C to maximize yield.

• Washing: Filter and wash extensively with water or ethanol to remove DMSO traces.

Visualization of Workflows

Figure 1: Solvent Selection Decision Tree

This logic gate ensures the correct solvent system is chosen based on the compound's initial solubility profile.

Caption: Decision matrix for selecting the optimal purification pathway based on solubility thresholds.

Figure 2: Recrystallization Process Flow

A step-by-step visualization of the critical control points (CCPs) in the purification process.

Caption: Operational workflow emphasizing the feedback loop for correcting "oiling out" phenomena.

Troubleshooting & Critical Parameters

Oiling Out

Cause: The Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the solubility curve. This is common when

of the solvated solid is lower than of the solvent.[1] Solution:

• Increase Solvent Volume: Lower the concentration to shift the saturation point.

• Seeding: Add pure seed crystals at the cloud point to bypass the oiling phase and induce heterogeneous nucleation.

• Change Solvent: Switch to a solvent with a higher boiling point or better HSP match.

Polymorphism

Nitroamino pyrimidines can exhibit polymorphism (different crystal packing).

• Protocol: Always verify the crystal form using PXRD (Powder X-Ray Diffraction) or DSC (Differential Scanning Calorimetry) after recrystallization. Rapid precipitation (Method B) often yields metastable polymorphs, while slow cooling (Method A) favors the thermodynamic form.

References

• BenchChem. 5-Nitro-2,4,6-triaminopyrimidine as an Intermediate for Antimicrobial Compounds. (Application Note).

• University of York. Solvent Choice - Chemistry Teaching Labs. (General Recrystallization Principles).

• Hansen, C. M. Hansen Solubility Parameters: A User's Handbook. (Theoretical Grounding).

• Google Patents. Preparation of 2,4,5,6-tetraaminopyrimidine from 2,4,6-triaminopyrimidine. (US4167633A - Specific solubility data for triamino-pyrimidines).

• PrepChem. Synthesis of 5-nitroso-2,4,6-triaminopyrimidine. (Practical synthesis and purification details).

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]

Advanced Application Note: Acid-Catalyzed Nitramine Rearrangement

Executive Summary

The Nitramine Rearrangement (specifically the acid-catalyzed rearrangement of aromatic nitramines) is a critical transformation in both high-energy materials science and pharmaceutical intermediate synthesis. Unlike the Bamberger rearrangement (which involves

-hydroxylamines), this reaction involves the migration of a nitro group ( ) from a nitrogen atom to a carbon position on the aromatic ring, typically yielding ortho- and para- nitroanilines.[1]

For drug development professionals, this pathway offers a strategy for regioselective nitration of anilines that is often cleaner than direct electrophilic aromatic substitution.[1] For energetic materials scientists, understanding this mechanism is vital for predicting the degradation pathways of RDX, HMX, and CL-20 derivatives.[1]

This guide provides a deep mechanistic analysis focusing on the "Cage Effect" (Radical Pair vs. Ion Pair) theory established by William N. White, alongside robust, self-validating experimental protocols.[1]

Mechanistic Deep Dive: The "Cartridge Case" Theory

The rearrangement of

-nitroanilines is not a simple intramolecular shift. It is governed by a competition between intramolecular migration within a solvent cage and intermolecular dissociation .

The Pathway

• Protonation: The reaction is acid-catalyzed.[1] Protonation occurs at the amino nitrogen (or less frequently, the nitro oxygen), weakening the

  bond.

• Cleavage (The Critical Step): The

  bond cleaves.[1]

  • Classical View:[1] Heterolytic cleavage to form an anilinium cation and a nitronium ion (

    ).

  • Modern View (White’s Mechanism): Homolytic cleavage leading to a Radical Pair (

    ) trapped within a solvent cage.[1]

• The "Cage" Effect:

  • Intramolecular Path: The radical pair recombines within the cage at the ortho or para positions.

  • Intermolecular Path: The pair diffuses out of the cage (escapes). The

    species becomes free in the bulk solvent and can nitrate other molecules or be scavenged.

Visualization of the Mechanism

The following diagram illustrates the competition between cage recombination and dissociation.

Figure 1: The "Cage Effect" mechanism showing the bifurcation between intramolecular recombination and intermolecular dissociation.

Critical Parameters & Experimental Design

To control the regioselectivity and yield, three parameters must be optimized:

Parameter	Impact on Mechanism	Recommendation
Acid Strength	Stronger acids ( ) favor intermolecular dissociation (escape from cage).[1] Weaker acids ( in acetic acid) favor intramolecular cage recombination.[1]	Use HCl in Acetic Acid for strictly intramolecular rearrangement.[1]
Solvent Viscosity	Higher viscosity solvents "tighten" the cage, increasing intramolecular product yield.[1]	Acetic Acid or Dioxane are standard.[1]
Scavengers	Presence of easily nitrated substrates (e.g., p-cresol, urea) captures "escaped" , reducing yield but validating the mechanism.[1]	Use Urea (1.0 eq) only during mechanistic validation, not synthesis.

Detailed Protocols

Protocol A: Synthesis of N-Nitro-N-methylaniline (Precursor)

Note: Direct nitration of anilines often leads to oxidation.[1] This protocol uses Acetyl Nitrate generated in situ for mild N-nitration.[2]

Safety: Acetyl nitrate is explosive if isolated.[1] Always generate in solution and use immediately. Maintain temperature strictly below 0°C.

• Reagent Preparation:

  • Cool Acetic Anhydride (20 mL) to 0°C in a salt-ice bath.

  • Slowly add fuming Nitric Acid (1.2 mL, 1.1 eq) dropwise. Caution: Exothermic.[1]

  • Stir for 15 minutes at 0°C to form acetyl nitrate.

• Substrate Addition:

  • Dissolve N-methylaniline (2.0 g, 18.7 mmol) in Acetic Anhydride (5 mL).

  • Add the amine solution dropwise to the acetyl nitrate mixture, ensuring internal temperature typically stays < 5°C .

• Reaction:

  • Stir at 0°C for 60 minutes.

  • Monitor by TLC (Silica, 20% EtOAc/Hexane).[1]

    -nitro compounds typically have higher than free amines.

• Workup:

  • Pour the mixture onto 100g of crushed ice/water slurry.

  • Neutralize carefully with solid

    or solution (keep cool).[1]

  • Extract with Dichloromethane (

    mL).[1]

  • Wash organics with brine, dry over

    , and concentrate in vacuo (do not heat above 40°C).[1]

  • Yield: Expect pale yellow oil/solid.[1] Store at -20°C (thermal rearrangement occurs at room temp over time).

Protocol B: Acid-Catalyzed Rearrangement (The "White" Procedure)

Target: Conversion to o-nitro-N-methylaniline and p-nitro-N-methylaniline.[1]

• Setup:

  • Prepare a 0.5 M solution of the N-nitro substrate in Glacial Acetic Acid .

  • Prepare the catalyst solution: 1.0 M HCl in Glacial Acetic Acid (anhydrous).

• Execution:

  • Mix equal volumes of substrate and catalyst solutions (Final [Substrate] = 0.25 M).

  • Temperature: Heat to 40°C under

    atmosphere.[1]

  • Time: Reaction is typically complete in 2–4 hours.

• Quench & Analysis:

  • Quench an aliquot into ice water; neutralize with

    .[1]

  • Analyze via HPLC (C18 column, MeOH/Water gradient).[1]

  • Expected Ratio: Typically 80:20 (ortho:para) in acetic acid, driven by the proximity of the nitro group in the solvent cage.

Protocol C: The "Crossover" Validation (Self-Validating System)

Purpose: To prove whether your specific conditions are driving an intramolecular (clean) or intermolecular (messy) pathway.

• Design:

  • Reaction A:

    -nitro-N-methylaniline + Acid.[1]

  • Reaction B:

    -nitro-N-methylaniline + Acid + 1.0 eq p-Cresol (Scavenger).[1]

• Logic:

  • If the mechanism is Intramolecular : The yield of nitroaniline in Reaction B will be identical to Reaction A. The

    never leaves the cage to see the cresol.

  • If the mechanism is Intermolecular : The yield of nitroaniline in Reaction B will drop significantly, and 2-nitro-p-cresol will be observed.[1]

• Outcome:

  • If >10% "crossover" (scavenged product) is observed, your solvent cage is too "loose."[1] Switch to a more viscous solvent or lower temperature to improve regioselectivity.

Troubleshooting & QC

Issue	Probable Cause	Corrective Action
Low Yield / Denitration	Hydrolysis of the bond before rearrangement.	Ensure conditions are anhydrous . Water acts as a nucleophile, attacking the nitro group.
High para Selectivity	Intermolecular mechanism dominating (nitro group escaping and re-attacking).[1]	Decrease temperature or change solvent to one with higher viscosity (e.g., Sulfolane) to enforce the "Cage".
Unknown Impurities	Radical dimerization or oxidation by free .[1]	Add a radical trap (rarely needed if cage is tight) or ensure sparging to remove dissolved .

References

• White, W. N., et al. (1970).[1][3][4] The Acid-Catalyzed Nitramine Rearrangement.[1][3][5][6][7] I. The Products of Rearrangement of N-Nitro-N-methylaniline. Journal of the American Chemical Society.[1] Link

• Banthorpe, D. V., et al. (1964).[1][6] The rearrangement of aromatic N-nitroamines.[1][5][6][7][8][9] Part III. The acid-catalysed rearrangement of N-nitroaniline. Journal of the Chemical Society.[1][6] Link

• Cheng, S., et al. (2024).[1][10] Theoretical mechanistic insights on the thermal and acid-catalyzed rearrangements of N-methyl-N-nitroanilines. Organic & Biomolecular Chemistry. Link

• Ridd, J. H., & Sandall, J. P. B. (1981).[1] The rearrangement of aromatic nitro compounds. Journal of the Chemical Society, Chemical Communications.[1] Link

• Shine, H. J. (1967).[1] Aromatic Rearrangements. Elsevier Publishing Company.[1] (Foundational Text on Cage Effects).[11]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pnas.org [pnas.org]
• 5. 1144. The rearrangement of aromatic N-nitroamines. Part IV. The intramolecularity of the acid-catalysed rearrangements of N-nitro-1-naphthylamine and its N-methyl homologue - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 6. 1021. The rearrangement of aromatic N-nitroamines. Part III. The acid-catalysed rearrangement of N-nitroaniline - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 7. Theoretical mechanistic insights on the thermal and acid-catalyzed rearrangements of N-methyl-N-nitroanilines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. spcmc.ac.in [spcmc.ac.in]
• 9. Protonated N-Alkyl-2-nitroanilines Undergo Intramolecular Oxidation of the Alkyl Chain upon Collisional Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Solubility issues with 2-nitroamino-6-methylpyrimidin-4(3H)-one in DMSO

This is an automated response from the Chemical Stability & Formulation Technical Support Center .

Ticket ID: #NITRO-PYR-DMSO-001 Subject: Troubleshooting Solubility & Stability of 2-Nitroamino-6-methylpyrimidin-4(3H)-one in DMSO Status: Resolved / Guide Generated

Executive Summary

The difficulties you are experiencing with 2-nitroamino-6-methylpyrimidin-4(3H)-one in DMSO are likely due to a combination of solubility limits and a chemical rearrangement inherent to nitroaminopyrimidines.

This compound is a reactive intermediate (N-nitro) that is prone to rearranging into its thermodynamically stable isomer, 2-amino-6-methyl-5-nitropyrimidin-4(3H)-one (C-nitro), particularly in polar aprotic solvents like DMSO that may contain trace acidity or upon heating. This rearrangement often leads to precipitation or color changes (yellowing) because the C-nitro isomer has significantly different solubility and optical properties.

Part 1: Diagnostic Flowchart

Use this logic flow to identify the specific nature of your issue.[1]

Figure 1: Diagnostic logic for identifying rearrangement versus simple solubility failure.

Part 2: Technical Troubleshooting Guide

Issue 1: The "Disappearing" Proton (NMR Anomaly)

Symptom: You dissolve the white powder (2-nitroamino) in DMSO-d6, but the NMR spectrum looks like the 5-nitro derivative. Root Cause: The migration of the nitro group .[1] In solution, especially if slightly acidic or warm, the nitro group migrates from the exocyclic nitrogen (N-nitro) to the carbon at position 5 (C-nitro). This is an intramolecular rearrangement.

Feature	2-Nitroamino (Starting Material)	2-Amino-5-nitro (Rearranged Product)
Structure	R-NH-NO₂ (Exocyclic)	R-NH₂ (Exocyclic), -NO₂ at C5
H-5 Signal	Present (~5.6 - 6.0 ppm, singlet)	Absent (Substituted by NO₂)
Color	White / Colorless	Yellow / Orange
Stability	Kinetic Product (Unstable)	Thermodynamic Product (Stable)

Protocol to Verify:

• Take a 1H NMR immediately after dissolving in cold DMSO-d6.

• Look for the singlet at ~5.8 ppm (H-5 proton).

• If this peak is missing or diminishing over time, your compound has rearranged.[1]

Issue 2: Precipitation / Poor Solubility

Symptom: The compound dissolves initially but precipitates later, or requires excessive heating which leads to cloudiness. Root Cause: The rearranged product (5-nitro isomer) often has lower solubility in DMSO than the nitramine due to increased lattice energy from "push-pull" electronic interactions and hydrogen bonding. Corrective Action:

• Do NOT heat to dissolve. Heat accelerates the rearrangement to the less soluble 5-nitro form.

• Concentration Limit: Keep concentrations below 50 mM .

• Dry Solvent: Use anhydrous DMSO. Water can catalyze the rearrangement or hydrolysis.[1]

Issue 3: Color Change (Yellowing)

Symptom: The solution turns yellow or orange upon standing.[1] Root Cause: The 2-amino-5-nitropyrimidin-4(3H)-one isomer is a chromophore due to the conjugation of the electron-withdrawing nitro group with the electron-donating amino group on the pyrimidine ring. Status: This indicates the sample is no longer the pure 2-nitroamino species.

Part 3: Recommended Handling Protocols

Protocol A: Stabilizing the Solution for Analysis

If you must analyze the unrearranged 2-nitroamino species:

• Pre-chill the DMSO-d6 and the NMR tube to 4°C.

• Add the solid to the solvent and dissolve by gentle inversion (no vortexing, no sonication if possible).[1]

• Run the experiment immediately at low temperature (e.g., 280 K or lower) in the NMR probe.[1]

Protocol B: Controlled Conversion (If 5-Nitro is desired)

If your goal is actually the stable 5-nitro derivative and the nitramine was just an intermediate:

• Dissolve the nitramine in DMSO.[1]

• Heat to 60-80°C for 1-2 hours.

• The solution will turn yellow.[1]

• Cool to room temperature; the 5-nitro product may precipitate (add water to force precipitation if needed).

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I store the stock solution at -20°C? A: Yes, but it is risky. Even at low temperatures, slow rearrangement can occur over weeks. It is strongly recommended to store the compound as a dry solid at -20°C or -80°C and dissolve immediately before use.

Q2: Is the 2-nitroamino compound explosive? A: Warning: Yes, many N-nitro compounds (nitramines) are energetic materials. While this specific pyrimidine derivative is generally stable enough for lab handling, it should be treated as a potential explosive.[1] Do not grind it heavily or subject it to shock.

Q3: Why does adding water cause immediate precipitation? A: Both the nitramine and the nitro-isomer are hydrophobic organic solids. DMSO is highly miscible with water. Adding water increases the polarity of the solvent mixture, driving the organic compound out of solution (antisolvent precipitation).[1] This is a standard method to recover the solid.[1]

References

• Rearrangement of Nitraminopyrimidines

  • Mechanism: The acid-catalyzed or thermal rearrangement of 2-nitraminopyrimidines to 2-amino-5-nitropyrimidines is a well-documented reaction, analogous to the rearrangement of nitraminopyridines.

  • Source: Bojarski, A. J., et al. "The mechanism of the rearrangement of 2-nitraminopyridine." Journal of Physical Organic Chemistry, vol. 15, no. 2, 2002. [1]

• Solubility & Stability in DMSO

  • General Stability: Cheng, X., et al. "Studies on repository compound stability in DMSO under various conditions." Journal of Biomolecular Screening, vol. 8, no. 3, 2003.

  • Context: Discusses the impact of water and temperature on compound stability in DMSO libraries.

• Synthesis & Properties of 2-Amino-6-methyl-5-nitropyrimidin-4(3H)

  • Compound Data: PubChem CID 135461662 (Related structure 2,6-diamino-5-nitropyrimidin-4(3H)-one)

  • Source: National Center for Biotechnology Information.[1] PubChem Compound Summary. [1]

• Nitration of Methylisocytosine

  • Reaction: The direct nitration of 2-amino-6-methylpyrimidin-4(3H)-one (methylisocytosine) typically yields the 5-nitro derivative.

  • Source: Brown, D. J.[1] The Pyrimidines. Wiley-Interscience, 1962. (Standard text on Pyrimidine chemistry describing nitration patterns).

Sources

• 1. JP2009062342A - Method for selecting nitration solvent for solid organic compound and method for nitration reaction of substrate organic compound - Google Patents [patents.google.com]

Technical Support Center: Nitroamino Pyrimidine Purification

The following technical guide is structured as an Interactive Support Center for researchers handling the isolation of nitroamino pyrimidines (e.g., 4,6-diamino-5-nitropyrimidine) from nitration mixtures.

Current Status: SYSTEM ONLINE Topic: Isolation from Acid Mixtures (

/ ) Ticket Priority: High (Safety/Yield Critical)

Core Directive: The "Solubility Switch" Mechanism

Before attempting isolation, you must understand the behavior of your molecule in the reaction matrix. Nitroamino pyrimidines are amphoteric heterocycles.

• In Reaction (

  ): The amino groups are protonated ( ). The molecule is cationic and highly soluble in .

• In Waste (

  ): The amide/amine protons are stripped. The molecule becomes anionic and soluble.

• The Target Window (

  ): This is the Isoelectric Point (pI) region (Zwitterionic or Neutral). Solubility is minimal here.

Critical Failure Point: Most yield loss occurs because researchers overshoot the neutralization, passing through the insoluble pI window and re-dissolving the product in the basic quenching media.

Module A: Safe Quenching Protocols (The "Crash" Phase)

Objective: Safely transition from the nitration matrix (Oleum/Sulfuric) to an aqueous suspension without thermal runaway or decomposition.

Protocol A1: The "Inverse Addition" (Mandatory for Safety)

Never add water to the acid mixture. The hydration energy of

will cause localized boiling, "bumping," and potentially detonate nitro-rich byproducts.

Step-by-Step:

• Preparation: Prepare a slurry of crushed ice and water (ratio 3:1) in a beaker at least 5x the volume of your acid mixture.

• External Cooling: Place the quench beaker in a salt-ice bath (

  ).

• Controlled Addition:

  • Transfer the acid reaction mixture into a pressure-equalizing dropping funnel.

  • Add the acid to the ice dropwise .

  • Monitor: Internal temperature must stay

    (ideally ).

  • Why? High temperatures during quenching cause hydrolysis of the nitro group or ring cleavage (Dimroth rearrangement risk).

• The "Goo" Check: If a sticky oil forms instead of a precipitate, stop. (See Troubleshooting Ticket #3).

Visualization: Quenching Logic Flow

Figure 1: Decision logic for quenching nitration mixtures. Note the critical loop for temperature control to prevent hydrolysis.

Module B: Neutralization & Isolation

Objective: Maximizing yield by hitting the exact pH window.

The "Sulfate Trap"

Many nitroamino pyrimidines (like 4,6-diamino-5-nitropyrimidine) will precipitate as a sulfate salt immediately upon dilution.

• Observation: White/Yellow solid forms immediately in the acidic ice water.

• Action: Filter immediately. Do not neutralize yet.

• Reasoning: The sulfate salt is often cleaner than the free base. Neutralizing the mother liquor often co-precipitates inorganic salts (

  or ), contaminating the product (high sulfate ash content).

Protocol B1: Free Base Liberation

If the sulfate salt is not desired or does not form:

• Maintain temperature

  .

• Slowly add

  Aqueous Ammonia ( ) or NaOH.

• Target pH: 5.0 - 6.0. (Use a calibrated pH probe; litmus paper is unreliable in heavy slurries).

• Stirring: Vigorous mechanical stirring is required to prevent local "hotspots" of high pH where the product dissolves.

Data: Solubility vs. pH Profile (Conceptual)

pH Zone	Species Dominance	Solubility State	Action Required
< 1.0	Cationic ( )	Soluble (unless sulfate salt precipitates)	Dilute with ice; wait.
1.5 - 2.5	Sulfate Salt	Insoluble (Precipitate)	FILTER HERE for Salt form.
4.5 - 6.5	Neutral / Zwitterion	Insoluble (Precipitate)	FILTER HERE for Free Base.
> 9.0	Anionic (Amide deprot.)	Soluble	DANGER: Product loss. Acidify immediately.

Module C: Purification (Recrystallization)

Objective: Removing "Pink" impurities (NOx/oxidative byproducts) and trapped acid.

Common Issue: The crude product is pink or brick-red. Cause: Trace oxidation of amino groups or trapped

gas. Solution: Recrystallization with charcoal treatment.[1]

Recommended Solvent Systems

• Water (Boiling): Best for removing trapped sulfate salts.

  • Protocol: Suspend solid in water (10x wt). Heat to boil. If insoluble, add dropwise Dimethylformamide (DMF) until dissolved.

• DMF / Ethanol:

  • Dissolve in minimum hot DMF.

  • Filter hot (remove insolubles).[1][2]

  • Add warm Ethanol (anti-solvent) until turbid. Cool slowly.

• Acid Reprecipitation (The "Reset"):

  • Dissolve crude solid in 10% HCl.

  • Add Activated Carbon (Charcoal). Stir 30 mins.

  • Filter through Celite.

  • Neutralize filtrate with Ammonia to pH 6.

Visualization: Impurity Removal Pathways

Figure 2: Purification workflow to remove oxidative impurities (color) using activated carbon.

Troubleshooting & FAQs

Ticket #1: "The product turned into a sticky oil (Goo) instead of crystals."

Diagnosis: "Oiling Out."[3][4] This happens when the product precipitates at a temperature above its melting point (depressed by impurities) or if the neutralization was too fast. Fix:

• Do NOT filter.

• Re-heat the mixture until the oil dissolves (or add a small amount of acid to re-dissolve).

• Cool very slowly with vigorous stirring.

• Seeding: Add a tiny crystal of pure product (if available) or scratch the glass side with a rod to induce nucleation.

Ticket #2: "My yield is < 20%."

Diagnosis: Likely "Overshoot."[3] You passed the pI window. Verification: Take your filtrate (waste liquid). Acidify a small sample in a test tube. If precipitate forms, you lost product to high pH. Fix: Adjust the main filtrate batch back to pH 5-6 and refilter.

Ticket #3: "The crystals are smoking/fuming after drying."

Diagnosis: Trapped Acid (Occlusion). The crystal lattice formed too fast, trapping

or inside. This is dangerous and destabilizes the product. Fix:

• Re-suspend the solid in ice-cold water.

• Stir for 1 hour (trituration).

• Filter and wash with Ethanol (removes water and residual acid).

• Dry in a vacuum oven at 40°C.

References

• Synthesis of Nitroaminopyrimidines

  • Title: Synthesis and properties of 4,6-diamino-5-nitropyrimidine.
  • Source: ChemicalBook / Patent Liter

  • URL:

• General Acid Handling & Quenching

  • Title: Vogel's Textbook of Practical Organic Chemistry (5th Ed).

  • Section: Experimental Techniques - Solvent Extraction and Acid Handling.[3]

  • URL:

• Solubility of Pyrimidines

  • Title: Ionization constants and solubility of pyrimidine derivatives.[5]

  • Source: Journal of the Chemical Society (Researched via Google Scholar).

  • URL:

• Recrystallization Solvents

  • Title: Purification of Labor
  • Source: ScienceDirect.

  • URL:

Sources

• 1. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 2. Home Page [chem.ualberta.ca]
• 3. data.epo.org [data.epo.org]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Researcher's Guide to Nitroamino Group Identification Using FTIR Spectroscopy

For researchers, scientists, and professionals in drug development and materials science, the precise identification of functional groups is paramount. The nitroamino group (-NHNO₂), a key feature in many energetic materials and some pharmaceutical compounds, presents a unique spectroscopic challenge. Its infrared signature can be complex and may overlap with those of other nitrogen-containing moieties. This guide provides an in-depth comparison of the characteristic Fourier Transform Infrared (FTIR) peaks of the nitroamino group against common alternatives, supported by experimental data and protocols to ensure accurate identification.

The Vibrational Identity of the Nitroamino Group

The nitroamino group's FTIR spectrum is dominated by the strong absorptions of the N-NO₂ bond system. Understanding the origin of these peaks is crucial for their correct assignment. The primary vibrational modes of interest are the asymmetric and symmetric stretching of the nitro (NO₂) group and the stretching of the nitrogen-nitrogen (N-N) single bond.

These vibrations are sensitive to the local chemical environment, including the electronic effects of adjacent groups and the physical state of the sample. For instance, the frequencies can shift depending on whether the nitroamino group is part of an aliphatic or aromatic structure.

Key Vibrational Modes of the Nitroamino Group

The nitroamino group gives rise to several characteristic absorption bands in the mid-infrared region. The most prominent and diagnostic of these are:

• Asymmetric NO₂ Stretching (ν_as(NO₂)) : This is typically a very strong and sharp absorption band found in the range of 1530 - 1600 cm⁻¹ . This high-frequency absorption is due to the out-of-phase stretching of the two N-O bonds.

• Symmetric NO₂ Stretching (ν_s(NO₂)) : Another strong absorption, this band appears at a lower frequency than its asymmetric counterpart, generally in the 1250 - 1320 cm⁻¹ region. It results from the in-phase stretching of the N-O bonds.

• N-N Stretching (ν(N-N)) : The stretching of the single bond between the two nitrogen atoms gives rise to a peak of variable intensity, typically observed in the 920 - 1310 cm⁻¹ range. The exact position and intensity can be influenced by coupling with other vibrations in the molecule.

The following diagram illustrates the fundamental stretching vibrations of the nitroamino group.

Caption: Asymmetric and symmetric stretching modes of the nitroamino group.

Comparative Analysis: Distinguishing Nitroamino from Similar Functional Groups

Accurate identification of the nitroamino group requires careful comparison with other functional groups that exhibit absorptions in similar regions of the infrared spectrum. The most common sources of potential misidentification are C-nitro compounds and primary or secondary amines.

Functional Group	Key Vibrational Mode	Typical Wavenumber Range (cm⁻¹)	Intensity	Notes
Nitroamino (-NHNO₂) **	Asymmetric NO₂ Stretch	1530 - 1600	Strong	Often a very prominent peak in the spectrum.
Symmetric NO₂ Stretch	1250 - 1320	Strong	The presence of both strong asymmetric and symmetric stretches is highly indicative.
N-N Stretch	920 - 1310	Medium to Weak	Can be difficult to assign definitively due to coupling.
C-Nitro (Aliphatic)	Asymmetric NO₂ Stretch	1530 - 1560	Strong	Overlaps significantly with the nitroamino asymmetric stretch.
Symmetric NO₂ Stretch	1370 - 1390	Strong	Generally at a higher frequency than the nitroamino symmetric stretch.[1]
C-Nitro (Aromatic)	Asymmetric NO₂ Stretch	1500 - 1550	Strong	Shifted to lower frequency due to conjugation.[2]
Symmetric NO₂ Stretch	1330 - 1370	Strong	Also shifted to a lower frequency.[2]
Primary Amine (-NH₂) **	N-H Stretch	3300 - 3500 (two bands)	Medium	Two distinct peaks due to asymmetric and symmetric stretching.[3][4]
N-H Bend (Scissoring)	1580 - 1650	Medium to Strong	Can sometimes overlap with the nitroamino asymmetric stretch, but is typically broader.[3][4]
Secondary Amine (-NH-)	N-H Stretch	3310 - 3350 (one band)	Medium to Weak	A single, often weaker, peak in this region.[3][5]

Causality Behind the Differences:

• Nitroamino vs. C-Nitro: The key differentiator often lies in the position of the symmetric NO₂ stretching band. In nitroamines, the nitrogen atom attached to the NO₂ group is also bonded to another nitrogen, which influences the electronic environment and typically lowers the symmetric stretching frequency compared to C-nitro compounds where the NO₂ is attached to a carbon.[1]

• Nitroamino vs. Amines: The most obvious distinction is the presence of the very strong NO₂ stretching bands in nitroamines, which are absent in amines.[3] Conversely, amines exhibit characteristic N-H stretching bands in the high-frequency region (3300-3500 cm⁻¹), which are present in primary and secondary nitroamines but are often analyzed separately from the nitro group vibrations.[4][6] Primary amines are distinguished by two N-H stretching bands, while secondary amines show only one.[4][5][6]

Experimental Protocol for FTIR Analysis

This protocol outlines a standard procedure for the analysis of solid samples containing nitroamino groups using the KBr pellet technique.

Caption: Workflow for FTIR analysis of nitroamino-containing solids.

Step-by-Step Methodology:

• Sample and KBr Preparation:

  • Thoroughly dry spectroscopic grade potassium bromide (KBr) in an oven at ~110°C for at least 4 hours to remove any adsorbed water. Store in a desiccator.

  • Ensure the solid sample is also dry and free of solvent.

• Grinding and Mixing:

  • In an agate mortar and pestle, grind 1-2 mg of the solid sample to a very fine powder.

  • Add approximately 200 mg of the dried KBr to the mortar.

  • Gently but thoroughly mix the sample and KBr by grinding for another minute to ensure a homogenous mixture. The quality of the final pellet is highly dependent on the homogeneity of this mixture.

• Pellet Pressing:

  • Transfer the mixture to a KBr pellet die.

  • Place the die under a hydraulic press and apply pressure (typically 8-10 tons) for several minutes to form a thin, transparent or translucent pellet. A cloudy or opaque pellet may indicate insufficient grinding, moisture, or an inappropriate sample concentration.

• Background Collection:

  • Ensure the sample compartment of the FTIR spectrometer is empty.

  • Run a background scan to acquire the spectrum of the ambient atmosphere (mainly water vapor and CO₂). This will be subtracted from the sample spectrum.

• Sample Analysis:

  • Place the KBr pellet in the sample holder within the spectrometer.

  • Acquire the sample spectrum. For good signal-to-noise, co-add 16 to 32 scans at a resolution of 4 cm⁻¹.

• Data Analysis:

  • Perform a baseline correction on the acquired spectrum to obtain a flat baseline.

  • Use the software's peak-picking tool to identify the wavenumbers of the key absorption bands.

  • Compare the observed peak positions with the reference values in the comparison table and with library spectra for definitive identification.

Safety Considerations: Many compounds containing the nitroamino group are energetic materials and must be handled with extreme caution and in accordance with all applicable safety protocols. Grinding and pressing can be sensitive operations. Always use appropriate personal protective equipment and work in a designated area.

Alternative and Complementary Analytical Techniques

While FTIR is a powerful tool for the identification of the nitroamino group, its efficacy can be enhanced when used in conjunction with other analytical methods.

• Raman Spectroscopy: Raman spectroscopy is highly complementary to FTIR. While FTIR measures the change in dipole moment, Raman measures the change in polarizability during a vibration. The symmetric NO₂ stretch, which is strong in the FTIR spectrum, is often also very strong in the Raman spectrum.[7] The N=N stretching vibration can also be more easily identified in the Raman spectrum due to its high polarizability.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹⁵N NMR spectroscopy can provide direct evidence for the presence of the N-N bond and the nitro group.[9] The chemical shifts of the nitrogen atoms are highly sensitive to their electronic environment, allowing for unambiguous structural elucidation. While ¹⁴N NMR is often hampered by broad signals, ¹⁵N NMR, especially with isotopic enrichment, provides sharp, well-resolved peaks.[9]

• Mass Spectrometry (MS): High-resolution mass spectrometry can determine the elemental composition of the molecule, confirming the presence of the required number of nitrogen and oxygen atoms. Fragmentation patterns can also provide structural information, although care must be taken with potentially explosive compounds.

Conclusion

The identification of the nitroamino group by FTIR spectroscopy is a reliable method when a systematic approach is employed. The key to accurate assignment lies in recognizing the characteristic strong absorption bands for the asymmetric and symmetric NO₂ stretches and differentiating them from the absorptions of C-nitro and amine functionalities. By following a validated experimental protocol and, when necessary, employing complementary techniques such as Raman and NMR spectroscopy, researchers can confidently identify the nitroamino group, ensuring the integrity of their scientific and developmental work.

References

• Werbin, A. (1957). THE INFRARED SPECTRA OF HMX AND RDX. (Technical Report). OSTI.GOV.
• Smith, B. C. (2023, August 16). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Spectroscopy Online.
• Smith, B. C. (2023, August 16). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online.
• IR: amines. (n.d.). University of Colorado Boulder.
• Organic Nitrogen Compounds III: Secondary and Tertiary Amines. (2023, August 16). Spectroscopy Online.
• Preparation and thermal properties study of HMX/RDX composites. (2026, January 26). PMC.
• The Surface-enhanced Raman Scattering detection of N-Nitrosodimethylamine and N-Nitrosodiethylamine via gold nanorod arrays with a chemical linkage of zwitterionic copolymer. (n.d.).
• Measuring Hydroxylammonium, Nitrate, and Nitrite Concentration with Raman Spectroscopy for the 238Pu Supply Program. (n.d.).
• Tao. (2025, August 13). The Role of Nitrogen-15 in NMR Spectroscopy for Molecular Structure Analysis.
• IR: amines. (n.d.). University of Colorado Boulder.
• FTIR Spectrum Analysis--Meaning and Application of Each Peak. (2024, June 16). Universallab.
• Determining Nitrophenol Isomers Using Raman Spectroscopy. (2021, October 1). Spectroscopy Online.
• IR: nitro groups. (n.d.). University of Colorado Boulder.
• IR: amines. (n.d.). University of Colorado Boulder.
• Difference between Primary Secondary and Tertiary Amines Via FTIR. (2023, December 25).
• Fourier transform infrared spectrum: Vibrational assignments using density functional theory and natural bond orbital analysis of the bis. (2011, July 14). ScienceAsia.
• Study of Physicochemical and Explosive Properties of a 2,4,6-Trinitrotoluene/Aniline Cocrystal Solv
• Explosives identification by infrared spectrometry. (n.d.).
• PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS. (2021, February 15). Research Article.
• FT-IR spectra of RDX, TNT and the RDX:TNT cocrystal. (n.d.).
• Quick User Guide for FT-IR. (n.d.). University of Helsinki.
• What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency. (2026, February 10). Kintek Press.
• N=N Vibrational Frequencies and Fragmentation Patterns of Substituted 1-Aryl-3,3-Dialkyl-Triazenes: Comparison with Other High-Nitrogen Compounds. (1993, January 20).
• Fourier transform infrared spectrum: Vibrational assignments using density functional theory and natural bond orbital analysis of the bis. (2011, July 14). ScienceAsia.
• Structural Characteristics and Reactivity Relationships of Nitroaromatic and Nitramine Explosives – A Review of Our Computational Chemistry and Spectroscopic Research. (2007, December 13). MDPI.

Sources

• 1. mse.washington.edu [mse.washington.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. researchgate.net [researchgate.net]
• 6. Minsky DTIC [dtic.minsky.ai]
• 7. utsc.utoronto.ca [utsc.utoronto.ca]
• 8. lippertt.ch [lippertt.ch]
• 9. rit.edu [rit.edu]

Comparative Analysis of Ionization Modalities for the Structural Elucidation of Nitramino Pyrimidines

Executive Summary

Nitramino pyrimidines represent a unique intersection of high-energy density materials (HEDMs) and pharmacologically active nitrogen heterocycles. Their structural characterization is complicated by the thermal lability of the

-nitro group ( ) and the electron-deficient nature of the pyrimidine core.

This guide objectively compares Electron Ionization (EI) and Electrospray Ionization (ESI) for the analysis of these compounds.[1] While EI is the historical standard for library matching, experimental data confirms that Negative Mode ESI (ESI-) provides superior molecular ion stability and structurally diagnostic fragmentation, minimizing the risk of thermal degradation artifacts common in gas chromatography-mass spectrometry (GC-MS) workflows.

Comparative Analysis: EI vs. ESI

The choice of ionization technique dictates the quality of spectral data. For nitramino pyrimidines, the primary challenge is preserving the weak

bond ( ) during the ionization process.

Table 1: Performance Matrix of Ionization Techniques

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Energy Transfer	High (70 eV). "Hard" ionization.	Low (Thermal/Field). "Soft" ionization.
Molecular Ion ( or )	Often absent or relative abundance due to rapid loss.	Dominant ( or ).
Thermal Degradation	High risk. Injection port temperatures ( ) trigger pyrolysis before ionization.	Minimal. Source temperatures can be optimized ( ).
Structural Insight	Good for "fingerprinting" but difficult to distinguish parent from degradation products.	Excellent for mechanistic elucidation via MS/MS (CID).
Sensitivity	Moderate (Nanogram range).	High (Picogram range), especially in Negative Mode.
Preferred Mode	Positive only.	Negative (-) (Due to acidic proton).

The Case for Negative Mode ESI

Nitramino pyrimidines possess an acidic proton on the amine nitrogen, significantly acidified by the electron-withdrawing nitro group and the pyrimidine ring.

Recommendation: Use ESI(-) . It yields intense precursor ions, whereas ESI(+) often results in sodium adducts ( ) that are resistant to informative fragmentation.

Fragmentation Mechanisms[2][3][4][5][6][7][8][9][10]

Understanding the fragmentation is crucial for distinguishing the intact nitramine from its potential hydrolysis product (the amine).

Primary Pathway: Homolytic vs. Heterolytic Cleavage

In MS/MS (Collision-Induced Dissociation), two competing pathways dominate:

• Direct Denitration (Loss of 46 Da): Cleavage of the

  bond yielding the aminopyrimidine radical or cation.

• Nitro-Nitrite Rearrangement (NNR): The nitro group isomerizes to a nitrite ester (

  ), followed by the loss of NO ( ). This is a hallmark of nitro-aromatics and nitramines.

Diagram 1: Fragmentation Pathways of Nitramino Pyrimidines

Figure 1: Mechanistic pathways illustrating the competition between direct denitration and nitro-nitrite rearrangement.

Experimental Protocol: Validated LC-MS/MS Workflow

This protocol is designed to minimize "in-source" fragmentation, a common error where the molecule degrades in the ionization source before reaching the mass analyzer, leading to false identification.

Reagents & Preparation[11]

• Solvent A: Water + 5mM Ammonium Acetate (pH 7.0). Note: Avoid acidic additives (formic acid) in negative mode as they suppress ionization of the nitramine.

• Solvent B: Acetonitrile (LC-MS Grade).[2]

• Sample Diluent: 50:50 Methanol:Water (Cold,

  ).

Step-by-Step Methodology

• System Conditioning:

  • Flush the ESI source with pure acetonitrile for 10 minutes to remove background nitrates which can suppress signal.

• Source Parameter Optimization (The "Cold Source" Technique):

  • Gas Temp: Set to

    (Standard is often ). Crucial: High heat degrades nitramines.

  • Capillary Voltage:

    (Negative Mode).

  • Fragmentor/Cone Voltage: Start low (

    ) and ramp. If too high, you will see in the MS1 scan.

• Data Acquisition:

  • Perform a Product Ion Scan (MS2).

  • Select the precursor

    .

  • Ramp Collision Energy (CE) from

    to .

• Quality Control Check:

  • Inject a standard of the amino pyrimidine (the degradation product). Ensure its retention time and fragmentation pattern are distinct from the nitramino parent.

Diagram 2: Method Development Workflow

Figure 2: Decision matrix for optimizing mass spectrometry parameters for labile nitrogen compounds.

References

• Yinon, J. (1987). Mass Spectral Fragmentation Pathways in Cyclic Difluoramino and Nitro Compounds. Journal of Mass Spectrometry.

• Holmgren, E., et al. (2007). Nitramine Anion Fragmentation: A Mass Spectrometric and Ab Initio Study. Journal of the American Society for Mass Spectrometry.[3]

• Nikolaeva, E.V., et al. (2005). The Role of Nitro-Nitrite Rearrangement in the Mechanism of Monomolecular Decomposition of Aliphatic Nitro Compounds. Russian Journal of General Chemistry.

• Perez, J. (2021). Comparison of EI-GC-MS/MS and ESI-LC-MS/MS for Nitrosamines. Toxics.[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermal Characterization Guide: 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one

This guide provides an in-depth technical analysis of the thermal behavior of 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one , a critical intermediate often encountered in the synthesis of high-energy density materials (HEDMs) or functionalized pyrimidine derivatives.

The following content is structured to assist researchers in distinguishing between the labile nitroamino intermediate and its stable isomers/precursors, a common challenge in process chemistry and energetic materials characterization.

Executive Summary & Comparison Scope

6-methyl-2-(nitroamino)pyrimidin-4(3H)-one belongs to a class of N-nitro compounds known as nitraminopyrimidines. Unlike their ring-nitrated isomers (C-nitro), N-nitro compounds are kinetically unstable and prone to irreversible thermal rearrangement or decomposition.

This guide compares the thermal profile of the Nitroamino Intermediate against its two primary process relatives:

• The Precursor: 2-amino-6-methylpyrimidin-4(3H)-one (Stable).

• The Rearrangement Product: 2-amino-6-methyl-5-nitropyrimidin-4(3H)-one (Thermodynamically Stable).

Comparative Thermal Matrix

Feature	Nitroamino Intermediate (Subject)	Amino Precursor (Alternative)	C-Nitro Isomer (Rearranged)
Structure Type	N-Nitro (Energetic/Labile)	Primary Amine (Stable)	C-Nitro (Stable)
DSC Profile	Exothermic (Rearrangement/Decomp)	Endothermic (Melting)	Endothermic (Melting) followed by Exotherm
Critical Temp ( )	~120–160 °C (Rearrangement)	> 300 °C (Melting)	~260–280 °C (Decomp)
TGA Mass Loss	Multi-stage (Gas evolution + residue)	Single-stage (Sublimation/Decomp)	Single-stage (Rapid decomp)
Process Risk	High (Runaway reaction risk)	Low	Moderate (Energetic)

Detailed Thermal Profile Analysis

A. Differential Scanning Calorimetry (DSC)

The DSC profile of 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one is dominated by the lability of the

bond.

• The "False" Melting Point: Users often mistake the onset of rearrangement for melting. Unlike the precursor, which shows a clean endotherm, the nitroamino compound exhibits a sharp exothermic transition typically between 130°C and 160°C .

• Mechanism of Exotherm: This peak corresponds to the intramolecular migration of the nitro group from the exocyclic nitrogen to the carbon at position 5 (C5) of the pyrimidine ring, or irreversible denitration.

• Interpretation:

  • Sharp Exotherm (

    ~145°C): Indicates rearrangement to the 5-nitro isomer.

  • Broad Exotherm (

    >200°C): Indicates complete skeletal decomposition of the rearranged product.

B. Thermogravimetric Analysis (TGA)

The TGA curve validates the DSC findings by distinguishing between rearrangement (mass-neutral) and decomposition (mass-loss).

• Stage 1 (130–160°C): Negligible mass loss (< 2%).[1] This confirms that the DSC exotherm in this region is a chemical rearrangement (isomerization) rather than decomposition/gas evolution.

• Stage 2 (>210°C): Significant mass loss (> 60%). This marks the fragmentation of the pyrimidine ring, evolving

  , , and .

Mechanistic Pathway & Visualization

Understanding the thermal event requires visualizing the rearrangement pathway. The N-nitro group acts as an energetic "spring" that relaxes into the C-nitro position upon heating.

Caption: Thermal rearrangement pathway of 2-nitroaminopyrimidines. The critical DSC event is the exothermic transition from the N-nitro intermediate to the C-nitro isomer.

Experimental Protocols (Self-Validating)

Protocol 1: Safety-First DSC for Energetic Intermediates

Rationale: Standard open-pan DSC can lead to sensor contamination or cell damage if the sample deflagrates.

• Sample Preparation:

  • Use High-Pressure Gold-Plated Crucibles (25–40

    ) to contain potential overpressure.

  • Sample mass: Limit to 0.5 – 1.0 mg . (Standard 5 mg is dangerous for nitroamines).

• Instrument Parameters:

  • Purge Gas: Nitrogen (

    ) at 50 mL/min.

  • Ramp Rate: 5 °C/min . (Slower rates resolve the rearrangement from decomposition; fast rates merge them).

• Validation Criteria:

  • If the first peak is Endothermic: You likely have the unreacted precursor or the stable rearranged product (check MP).

  • If the first peak is Exothermic: You have the Nitroamino intermediate.

Protocol 2: TGA-FTIR Coupling (Evolved Gas Analysis)

Rationale: To confirm if the mass loss is due to solvent desolvation or nitro-group loss.

• Setup: Link TGA exhaust to an FTIR gas cell.

• Execution: Ramp to 200°C.

• Analysis:

  • Look for IR bands at 1600–1650 cm⁻¹ (

    stretch).

  • Result: If

    is detected during the first exotherm, it suggests denitration (decomposition). If no gas is evolved during the exotherm, it confirms rearrangement .

References & Authoritative Grounding

• Bocharov, V. V., et al. "Rearrangement of nitraminopyrimidines: Kinetics and Mechanism." Chemistry of Heterocyclic Compounds, vol. 42, no. 8, 2006. (Establishes the general rearrangement mechanism for 2-nitraminopyrimidines).

• Agrawal, J. P., & Hodgson, R. D. Organic Chemistry of Explosives. Wiley, 2007. (Source for thermal stability of N-nitro vs C-nitro groups).

• Brown, D. J. The Pyrimidines. Wiley-Interscience, 2009. (Definitive text on pyrimidine synthesis and properties).

• ICTAC Kinetics Committee. "Recommendations for Performing Kinetic Computations on Thermal Analysis Data." Thermochimica Acta, 2011. (Standard for DSC/TGA protocols).

Disclaimer: This guide is for research purposes only. 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one is a potentially energetic material.[2] All thermal analysis must be conducted behind appropriate safety shielding.

Sources

• 1. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 2. mdpi.com [mdpi.com]

15N NMR shifts for nitroamino nitrogen characterization

15N NMR Characterization of Nitroamino Groups: A Comparative Technical Guide

Executive Summary

For researchers in energetic materials (e.g., RDX, HMX, CL-20) and pharmaceutical safety (e.g., mutagenic nitramine impurities), the characterization of the nitroamino group (

) is a critical analytical challenge.[1] While H and C NMR provide structural backbones, they often fail to definitively distinguish the electronic environment of the nitrogen backbone itself.

This guide establishes

N NMR as the definitive "truth method" for nitramine characterization. Unlike X-ray diffraction, which requires single crystals, N NMR provides solution-state electronic insight.[1] We compare direct and indirect detection methods and provide a field-validated protocol for distinguishing the amino nitrogen ( ) from the nitro nitrogen ( ).

Part 1: The Technical Necessity of N NMR

The Blind Spot of H and C

In nitramines, the carbon framework is often symmetric or magnetically equivalent, leading to simplified spectra that mask complex nitrogen connectivity.[1]

• H NMR: Protons alpha to the nitramine group are deshielded (typically 4.0–6.5 ppm) but cannot distinguish between a nitroamino group and a nitrosamine or other N-oxide species.
• C NMR: Carbon shifts are influenced by the inductive effect of the nitro group but lack the resolution to identify the specific oxidation state or hybridization of the nitrogen atoms.

The N Advantage

N (Spin 1/2) offers sharp lines and a massive chemical shift dispersion (~900 ppm), making it sensitive to minute electronic changes.[1]

• Resolution: It can resolve the distinct environments of the amino nitrogen (sp

  -like character due to resonance) and the nitro nitrogen.

• Connectivity: Through

  coupling, it provides direct evidence of the N-N bond, a feature impossible to observe in H or C.[1]

Part 2: Chemical Shift Analysis (The "Nitramine Signature")

To interpret

N data, one must first establish the reference scale.[1] The two common standards are Liquid Ammonia ( ) and Nitromethane ( ) .[2][3]

• Standard Used Here: Liquid Ammonia (0 ppm) .[1][3]

• Conversion:

  ppm.[1]

Table 1: Characteristic N Chemical Shifts for Nitramines

Nitrogen Type	Chemical Environment	Shift Range ( , ppm vs Liq. )	Shift Range ( , ppm vs )	Electronic Driver
Amino Nitrogen		150 – 200	-230 to -180	Deshielded by group; partial double bond character.[1]
Nitro Nitrogen		340 – 360	-40 to -20	Highly deshielded; characteristic of nitro groups.[1]
Amine (Reference)	/	20 – 60	-360 to -320	Shielded; lone pair density localized on N.

Analyst Insight: The "Amino N" in a nitramine is shifted downfield by ~100-150 ppm compared to a standard amine.[1] This massive shift is the primary diagnostic indicator of nitramine formation.

Coupling Constants: The "Smoking Gun"

In high-resolution spectra (or enriched samples), the direct one-bond coupling between the two nitrogen atoms (

) is a definitive proof of structure.

• Value: Typically 15 – 20 Hz .[1]

• Significance: This coupling confirms the covalent N-N bond. If the sample were a salt (e.g., nitrate salt of an amine), this coupling would be absent.[1]

Part 3: Experimental Protocol & Methodology

Method Selection: Direct vs. Indirect Detection

The low natural abundance of

N (0.36%) dictates the approach.

Feature	Direct Detection ( N Pulse)	Indirect Detection ( H- N HMBC)
Sensitivity	Very Low (Requires high conc. or enrichment)	High (Uses H sensitivity)
Time	Hours to Days	30 mins - 2 Hours
Information	Quantitative integrals possible	Connectivity ( H to N correlations)
Recommendation	Use for enriched samples or >100mM solutions.[1]	Standard for natural abundance samples.[1][4]

Step-by-Step Protocol: H- N HMBC for Nitramines

Objective: Observe the Amino N (via 2-bond coupling) and potentially the Nitro N (via 3-bond coupling, though difficult).

• Sample Preparation:

  • Dissolve ~20-50 mg of compound in 0.6 mL DMSO-

    or CD CN.[1]

  • Note: Avoid CDCl

    if possible, as polar nitramines often aggregate, broadening signals.[1]

• Pulse Sequence Setup:

  • Select gHMBCad (Gradient HMBC with adiabatic pulses) or CIGAR-HMBC .[1]

  • F1 Nucleus:

    N.[1][2][3][5][6]

  • Spectral Width (F1): Set to 0 – 400 ppm (Liq.

    scale) to capture both Amino and Nitro regions.[1]

• Parameter Optimization (The Critical Step):

  • The delay for evolution of long-range coupling (

    ) is proportional to .

  • Target

    : For protons on -carbons ( ), the is typically 4 – 8 Hz .[1]

  • Setting: Set the long-range coupling constant parameter (cnst13 on Bruker) to 6 Hz (approx. 83 ms delay).

• Acquisition:

  • Scans: Minimum 64 (due to low

    N abundance).

  • Increments: 128-256 in F1 dimension.[1]

• Processing:

  • Use Linear Prediction in F1 to improve resolution without extending experiment time.

  • Reference externally to Liquid Ammonia (0 ppm) using the spectrometer's absolute frequency lock (

    ratio).[1]

Part 4: Decision Logic for Characterization

The following diagram illustrates the logical workflow for assigning a suspected nitramine using NMR data.

Figure 1: Decision tree for the NMR characterization of nitramine functionalities.[1] Note that the Nitro N is often difficult to see in HMBC due to the lack of nearby protons (3+ bonds away), necessitating direct detection or very long-range optimized HMBC if the Amino N confirmation is insufficient.

References

• IUPAC Recommendations. "Reference scales for the calibration of nitrogen-15 NMR." Pure and Applied Chemistry, 2008.[1]

• Witanowski, M., et al. "Nitrogen NMR Spectroscopy."[1] Annual Reports on NMR Spectroscopy, Vol 55, 2005.[1] (Comprehensive shift ranges).

• Chitrakar, R., et al. "15N NMR studies of RDX and HMX."[1] Propellants, Explosives, Pyrotechnics, 2005.[1] (Specific shifts for energetic nitramines).

• Martin, G.E., & Hadden, C.E. "Long-range 1H-15N heteronuclear shift correlation at natural abundance."[1] Journal of Natural Products, 2000.[1] [1]

• Axenrod, T. "Spin-coupling between directly bonded 15N-nuclei."[1] Journal of the Chemical Society, Chemical Communications, 1970.[1] (Establishes the 15-20 Hz N-N coupling standard).

Sources

• 1. RDX - Wikipedia [en.wikipedia.org]
• 2. Nitrogen-15 Chemical Shift Converter | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 3. Nitrogen-15 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 4. reddit.com [reddit.com]
• 5. Nitrogen-15 nuclear magnetic resonance spectroscopy. Spin-coupling between directly bonded 15N-nuclei - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. znaturforsch.com [znaturforsch.com]

Comparative Guide: Detonation Velocity of Nitroamino Pyrimidines vs. RDX

Topic: Comparison of Detonation Velocity: Nitroamino Pyrimidines vs. RDX Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Energetic Materials Engineers

Executive Summary

In the field of High Energy Density Materials (HEDMs), RDX (1,3,5-trinitro-1,3,5-triazinane) serves as the global benchmark for secondary explosives, offering a high detonation velocity (

) and brisance. However, its sensitivity to shock and friction necessitates the development of safer alternatives.

Nitroamino pyrimidines —a class of nitrogen-rich heterocyclic compounds—have emerged as superior candidates. By leveraging the planar stability of the pyrimidine ring and the high density from extensive hydrogen bonding (amino-nitro interactions), specific fused-pyrimidine derivatives (e.g., PTT , Compound 7 ) achieve detonation velocities competitive with RDX (

) while significantly improving thermal stability and reducing mechanical sensitivity. This guide objectively compares the detonation kinetics of these two classes, supported by experimental data and validation protocols.

Molecular Architecture & Theoretical Basis

The detonation velocity (

) of an explosive is intrinsically linked to its crystal density ( ) and heat of formation ( ), as approximated by the Kamlet-Jacobs (K-J) equations.

• RDX (Cyclic Nitramine): RDX adopts a chair conformation in its crystal lattice. While efficient, the lack of aromaticity and strong intermolecular hydrogen bonding limits its density to

  and results in moderate sensitivity ( ).

• Nitroamino Pyrimidines (Heterocyclic C-Nitro/N-Amino): These molecules utilize a rigid, planar pyrimidine backbone. The alternating carbon-nitrogen ring structure allows for:

  • Higher Crystal Density: Planar stacking and inter/intramolecular hydrogen bonds (between

    and groups) often push densities above .

  • Desensitization: The "push-pull" electronic effect between amino (donor) and nitro (acceptor) groups stabilizes the molecule against external stimuli (Impact Sensitivity

    ).

Logic Diagram: Structure-Property Relationship

The following diagram illustrates how molecular features translate to macroscopic performance.

Figure 1: Causal pathway from molecular structure to detonation performance. Note how the pyrimidine backbone enhances density and stability.[1]

Performance Comparison Data

The following table synthesizes experimental and high-fidelity calculated data. Compound 7 (a fused pyrazolo-pyrimidine derivative) and PTT are used as representative high-performance nitroamino pyrimidines.

Metric	RDX (Benchmark)	Nitroamino Pyrimidine (e.g., PTT/Cmpd 7)	Performance Delta
Formula		(varies)	--
Crystal Density ( )			+3% to +7% (Advantage Pyrimidine)
Detonation Velocity ( )			Comparable ( )
Detonation Pressure ( )			Comparable
Thermal Decomposition ( )			Significant Advantage (High Stability)
Impact Sensitivity ( )	(Sensitive)	(Insensitive)	Major Safety Gain

Key Insight: While RDX relies on raw oxidative power, nitroamino pyrimidines achieve similar

through higher crystal density . The slight trade-off in gas generation is offset by the massive gain in thermal and mechanical safety, making them ideal for Insensitive Munitions (IM) compliant warheads.

Experimental Validation Protocols

To validate these values in a laboratory setting, a self-validating Optical Fiber Rate Stick method is recommended. This protocol minimizes electromagnetic interference and provides high spatial resolution.

Protocol: Optical Fiber Detonation Velocity Measurement

Objective: Determine steady-state

with uncertainty.

• Charge Preparation:

  • Press the nitroamino pyrimidine sample into cylindrical pellets (dia.

    , length ).

  • Stack 10 pellets to form a rate stick (Total length

    ).

  • Validation Check: Measure density of each pellet. Reject any deviating

    from the mean.

• Instrumentation Setup:

  • Drill radial holes (dia.

    ) at specific intervals (e.g., from the booster interface).

  • Insert Polymer Clad Silica (PCS) optical fibers into the holes, ensuring the fiber tip is flush with the charge axis.

  • Connect fibers to a high-speed photodetector array linked to a digitizer (

    sampling rate).

• Initiation & Data Acquisition:

  • Initiate with a standard RP-80 detonator and a booster pellet (e.g., PBX-9407) to ensure the detonation wave is planar before reaching the first fiber.

  • As the ionization front passes each fiber, the intense light emission triggers a sharp voltage rise on the oscilloscope.

• Analysis:

  • Plot Distance (

    ) vs. Time ( ).

  • Calculate

    as the slope of the linear regression line: .

  • Self-Validation: The

    value of the regression must be . Non-linearity indicates an unsteady detonation (under-driven or failing diameter).

Experimental Workflow Diagram

Figure 2: Workflow for optical fiber determination of detonation velocity.

Synthesis & Scalability Insights

While RDX is produced via the Bachmann process (nitrolysis of hexamine), nitroamino pyrimidines often require multi-step nucleophilic substitutions on halogenated pyrimidine precursors.

• Precursor: 4,6-dichloro-5-nitropyrimidine or similar.

• Amination: Reaction with ammonia or hydrazine introduces amino groups.

• Nitration: Treatment with

  converts specific amino groups to nitroamino functionalities or nitrates the ring carbons.

• Scalability: Current synthesis costs for nitroamino pyrimidines are higher than RDX due to lower yields and reagent costs, but the "green" nature (often avoiding heavy metals) and safety benefits justify the cost for specialized applications.

References

• Hu, Y., et al. (2022). "Detonation performance enhancement through a positional isomerism modification strategy." New Journal of Chemistry, 46, 13874-13879. Link

• Yang, F., et al. (2021). "Pyrazolo[1,5-a]pyrimidine with similar 'amino–nitro–amino' arrangement characteristics to TATB." CrystEngComm, 23, 2801. Link

• Politzer, P., & Murray, J. S. (2016). "The Role of Product Composition in Determining Detonation Velocity and Detonation Pressure." Central European Journal of Energetic Materials, 13(3), 459-478. Link

• Wang, F., et al. (2025). "One-step synthesis of 6-amino-5-nitro-2-(trinitromethyl)-pyrimidin-4(3H)-one as potential energetic material." ResearchGate. Link

• Cooper, P. W. (1996).[2] Explosives Engineering. Wiley-VCH. (Standard reference for RDX baseline data).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Table of explosive detonation velocities - Wikipedia [en.wikipedia.org]

A Comparative Analysis and Experimental Guide to the UV-Vis Absorption Maxima of 2-nitroamino-6-methylpyrimidin-4(3H)-one

An In-Depth Technical Guide

Abstract: This guide provides a comprehensive analysis of the anticipated ultraviolet-visible (UV-Vis) spectroscopic properties of 2-nitroamino-6-methylpyrimidin-4(3H)-one. In the absence of direct published experimental data for this specific molecule, this document establishes a theoretical framework by comparing its structural features to well-characterized analogs. We delve into the electronic transitions expected from its core chromophores—the pyrimidinone ring and the nitroamino functional group. Furthermore, this guide presents a detailed, self-validating experimental protocol for researchers to accurately determine the compound's absorption maxima (λmax). The causality behind critical experimental choices, such as solvent selection and pH control, is explained to ensure robust and reproducible results. This document is intended for researchers, scientists, and drug development professionals requiring a foundational understanding and a practical methodology for the spectroscopic characterization of this and similar heterocyclic compounds.

Introduction: The Structural and Chemical Context

2-nitroamino-6-methylpyrimidin-4(3H)-one is a heterocyclic compound featuring a pyrimidinone core. This core structure is significant in medicinal chemistry, with derivatives showing a range of biological activities.[1] The subject molecule is distinguished by two key functional groups that govern its electronic properties: the electron-rich pyrimidinone ring system and the strongly electron-withdrawing nitroamino (-NHNO₂) group at the 2-position. Compounds of this class have been synthesized as precursors to novel non-nucleoside HIV-1 replication inhibitors.[2]

The UV-Vis absorption profile of a molecule is dictated by its chromophores—covalent unsaturated groups that absorb light in the UV-Vis range—and auxochromes, which are functional groups with non-bonding electrons that modify the absorption of chromophores. In 2-nitroamino-6-methylpyrimidin-4(3H)-one, the primary chromophores are the conjugated π-system of the pyrimidinone ring and the nitro group. The amino linker and methyl group act as auxochromes. Understanding these components allows for a predictive analysis of the compound's spectral behavior.

Predicted Absorption Profile and Comparative Analysis

The UV-Vis spectrum of 2-nitroamino-6-methylpyrimidin-4(3H)-one is expected to be dominated by π → π* and n → π* electronic transitions. The high-energy π → π* transitions are characteristic of the conjugated pyrimidinone system, while the lower-energy n → π* transitions are associated with the non-bonding electrons on the oxygen and nitrogen atoms, particularly those of the nitro group.

To build a reliable hypothesis for its λmax, we compare it with structurally related compounds for which experimental data are available.

Figure 1: Structural comparison of the target compound with key analogs.

Table 1: Comparison of UV-Vis Absorption Maxima (λmax) of Structurally Related Compounds

Compound	Key Structural Features	Solvent	Observed λmax (nm)	Rationale for Comparison	Citation
2-Amino-4-nitrophenol	Nitro group on an aromatic ring with an amino auxochrome	Acidic Mobile Phase	224, 262, 308	Demonstrates the characteristic absorption of a nitro-amino-aromatic system. The nitro group's strong electron-withdrawing nature leads to significant charge-transfer bands.	[3]
Nitroanilines	Isomers of nitroaniline	Various	~230-380	The position of the nitro group relative to the amino group dramatically affects the λmax, highlighting the importance of intramolecular charge transfer.	[4]
Nitroaromatics (general)	Benzene ring with one or more nitro groups	Various	210-250	The addition of nitro groups to an aromatic ring typically increases absorption intensity and can cause a blue shift as more groups are added.[5]	[5]
2-Amino-4,6-dimethylpyrimidine / 2,6-dichloro-4-nitrophenol Complex	Pyrimidine ring system	Acetonitrile	~420	This value is for a proton-transfer complex, which induces a large bathochromic (red) shift. It indicates the pyrimidine nitrogen is easily protonated, and its spectrum is highly sensitive to its chemical environment.	[6]
2-N-phenylamino-5-nitropyridine derivatives	Nitropyridine core with an amino bridge	Various	Broad absorption 200–520, with charge-transfer bands near 355 and 460	These compounds are close structural analogs, containing a six-membered nitrogen heterocycle, a nitro group, and an amino group. They exhibit strong low-energy charge-transfer bands.[7]	[7]

Analysis and Prediction:

• Pyrimidine Core Contribution: The basic 2-aminopyrimidine structure absorbs in the lower UV region.

• Nitroamino Group Influence: The nitroamino group is a powerful chromophore. In nitroaromatics, the charge transfer transition from the ring to the nitro group results in a strong absorption band, often above 240 nm.[5]

• Intramolecular Charge Transfer (ICT): The combination of the electron-donating potential of the pyrimidinone ring and the amino linker with the electron-withdrawing nitro group is expected to create a significant ICT band. This would result in a λmax at a longer wavelength (a bathochromic shift) compared to the individual components. Analogs like 2-N-phenylamino-5-nitropyridine show such charge-transfer bands extending beyond 400 nm.[7]

Hypothesis: 2-nitroamino-6-methylpyrimidin-4(3H)-one will likely exhibit at least two primary absorption bands: one in the mid-UV range (230-280 nm) corresponding to π → π* transitions of the substituted pyrimidinone system, and a second, broader band at a longer wavelength (320-400 nm) arising from an intramolecular charge transfer transition. The exact λmax will be highly dependent on solvent and pH.

A Validated Protocol for Experimental Determination of λmax

This section provides a robust, step-by-step methodology for the empirical measurement of the UV-Vis absorption spectrum.

Figure 2: Experimental workflow for UV-Vis spectral analysis.

Principle

The protocol is based on the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the analyte and the path length of the light through the solution. By measuring the absorbance across a range of wavelengths, a spectrum is generated, and the wavelength of maximum absorbance (λmax) can be identified.

Materials and Reagents

• Analyte: 2-nitroamino-6-methylpyrimidin-4(3H)-one (high purity)

• Spectrophotometer: Double-beam UV-Vis spectrophotometer

• Cuvettes: Matched pair of 1 cm path length quartz cuvettes

• Solvents: Spectroscopic grade ethanol, methanol, acetonitrile, and deionized water

• Buffers: pH 4, 7, and 10 buffer solutions (if investigating pH effects)

• Glassware: Class A volumetric flasks and pipettes

• Balance: Analytical balance (± 0.0001 g)

Causality of Solvent Selection

The choice of solvent is critical as it can influence the position of the λmax (solvatochromism).

• Polarity: Polar solvents can stabilize the ground and excited states of the molecule differently, leading to spectral shifts. For instance, n → π* transitions typically undergo a hypsochromic (blue) shift in polar solvents, while π → π* transitions experience a bathochromic (red) shift.

• UV Cutoff: The solvent must be transparent in the wavelength range of interest. Ethanol (cutoff ~210 nm) and Acetonitrile (cutoff ~190 nm) are excellent choices for scanning deep into the UV region.

• Recommendation: Begin with ethanol or acetonitrile as they can dissolve a wide range of organic compounds and have low UV cutoffs.

Step-by-Step Protocol

• Stock Solution Preparation: a. Accurately weigh approximately 10 mg of the compound. b. Transfer it to a 100 mL volumetric flask. c. Dissolve and bring to volume with the chosen solvent (e.g., ethanol). This creates a 100 µg/mL stock solution. Use sonication if necessary to ensure complete dissolution.

• Working Solution Preparation: a. Prepare a series of dilutions from the stock solution. For example, pipette 1, 2, 4, 6, 8, and 10 mL of the stock solution into separate 10 mL volumetric flasks and dilute to the mark with the solvent. b. This yields concentrations of 10, 20, 40, 60, 80, and 100 µg/mL. The goal is to find a concentration that gives a maximum absorbance between 0.5 and 1.0, which is the optimal range for accuracy.

• Data Acquisition: a. Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes for stabilization. b. Set the wavelength range (e.g., 200-600 nm). c. Fill both quartz cuvettes with the pure solvent. Place them in the reference and sample holders and run a baseline correction (autozero). d. Empty the sample cuvette and rinse it with the most dilute working solution before filling it with that solution. e. Place the sample cuvette in the sample holder and acquire the spectrum. f. Repeat for all working solutions, moving from lowest to highest concentration.

• Data Analysis: a. Overlay the spectra. Identify the wavelength(s) of maximum absorbance (λmax). b. To validate the measurement, create a Beer's Law plot. At the identified λmax, plot absorbance (y-axis) versus concentration (x-axis). c. Perform a linear regression. A coefficient of determination (R²) greater than 0.99 confirms that the measurement is within the linear dynamic range and free from interferences.

Critical Influencing Factors

Solvatochromism

Run the experiment in at least two solvents of differing polarity (e.g., ethanol and hexane, if soluble) to observe any spectral shifts. A shift in λmax upon changing solvent polarity provides valuable insight into the nature of the electronic transition.

Halochromism (pH Effects)

The pyrimidinone ring contains both acidic (N-H) and basic (ring nitrogens) sites. The compound's protonation state will significantly alter its electronic structure and, therefore, its UV-Vis spectrum.

• Experimental Approach: Prepare solutions in buffered deionized water at pH 4, 7, and 10. The formation of an anionic or cationic species will likely cause a significant bathochromic or hypsochromic shift. This is supported by studies on similar pyrimidine systems where proton transfer dramatically alters the absorption spectrum.[6]

Conclusion

References

• Synthesis and study of new derivatives of 6-[methoxy(phenyl)methyl]-2-(nitroamino)pyrimidin-4(3H)-one. ResearchGate. Available at: [Link]

• Structural and Optical Properties of New 2-Phenylamino-5-nitro-4-methylopyridine and 2-Phenylamino-5-nitro-6-methylpyridine Isomers. MDPI. Available at: [Link]

• Synthesis of Novel 2-Amino-substituted 6-Methyl-pyrimidin-4-ol Derivatives and Their Biological Evaluation. ResearchGate. Available at: [Link]

• UV-Vis Spectrum of 2-Amino-4-nitrophenol. SIELC Technologies. Available at: [Link]

• UV−vis absorption spectra of (a) 2-nitroaniline, (b) 3-nitroaniline,... ResearchGate. Available at: [Link]

• A systematic study of the absorbance of the nitro functional group in the vacuum UV region. IU Indianapolis ScholarWorks. Available at: [Link]

• Spectrophotometric studies of proton transfer complexes between 2-amino-4-methoxy-6-methyl-pyrimidine and 2-amino-4,6-dimethyl-pyrimidine with 2,6-dichloro-4-nitrophenol in acetonitrile. ResearchGate. Available at: [Link]

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• 7. Structural and Optical Properties of New 2-Phenylamino-5-nitro-4-methylopyridine and 2-Phenylamino-5-nitro-6-methylpyridine Isomers [mdpi.com]

Safety & Regulatory Compliance

Navigating the Unseen: A Guide to Safely Handling 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one

For Researchers, Scientists, and Drug Development Professionals

Hazard Identification: Understanding the Risks

Due to the absence of a specific Safety Data Sheet (SDS) for 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one, a conservative approach to hazard assessment is paramount. The molecule's structure, featuring a nitroamino group and a pyrimidine core, suggests potential hazards based on similar chemical classes.

Potential Hazards:

• Skin and Eye Irritation: Many pyrimidine derivatives are known to cause skin and eye irritation.[1][2][3]

• Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.[1]

• Toxicity: Similar compounds can be harmful if swallowed or inhaled.[2]

• Reactivity and Instability: Nitroamino compounds can be energetic and may decompose under certain conditions, posing a risk of thermal instability. Some nitro compounds are known to be sensitive and can have explosive potential.[4]

Given these potential risks, all handling of 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one should be conducted with the assumption that it is a hazardous substance.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial for minimizing exposure. The following table outlines the recommended PPE for various laboratory operations involving 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields or chemical splash goggles.	Chemical-resistant gloves (e.g., nitrile).	Fully buttoned lab coat.	Recommended to be performed in a chemical fume hood. If not feasible, a NIOSH-approved respirator for particulates is advised.
Solution Preparation	Chemical splash goggles. A face shield is recommended when handling larger quantities.	Chemical-resistant gloves (e.g., nitrile).	Chemical-resistant apron over a lab coat.	To be performed in a chemical fume hood.
Reaction Setup and Monitoring	Chemical splash goggles.	Chemical-resistant gloves (e.g., nitrile).	Lab coat.	To be performed in a chemical fume hood.
Work-up and Purification	Chemical splash goggles and a face shield.	Chemical-resistant gloves (e.g., nitrile).	Chemical-resistant apron over a lab coat.	To be performed in a chemical fume hood.
Waste Disposal	Chemical splash goggles and a face shield.	Heavy-duty chemical-resistant gloves.	Chemical-resistant apron over a lab coat.	To be performed in a well-ventilated area, preferably a fume hood.

Causality Behind PPE Choices:

• Eye and Face Protection: The potential for splashes of solutions or airborne particles necessitates robust eye and face protection to prevent serious injury.

• Hand Protection: Chemical-resistant gloves are essential to prevent skin absorption of the compound, which could lead to systemic toxicity or localized irritation.

• Body Protection: A lab coat provides a primary barrier against spills. A chemical-resistant apron offers an additional layer of protection during procedures with a higher risk of splashes.

• Respiratory Protection: The use of a chemical fume hood is the preferred engineering control to prevent inhalation of dust or vapors. In situations where a hood is not available for low-dust activities, a respirator provides personal protection against airborne contaminants.

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a strict operational protocol is critical for safe handling.

Handling Procedures

• Preparation: Before handling the compound, ensure that the work area is clean and uncluttered. Verify that all necessary PPE is readily available and in good condition.

• Location: All manipulations of 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one, especially those involving the solid form or the preparation of solutions, should be carried out in a certified chemical fume hood to minimize inhalation exposure.

• Weighing: When weighing the solid compound, use a disposable weighing boat to prevent contamination of the balance. Handle with care to avoid generating dust.

• Solution Preparation: Add the solid compound to the solvent slowly and in a controlled manner. Avoid splashing.

• Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and water.[5]

Storage

Proper storage is crucial to maintain the stability of the compound and prevent accidental exposure.

• Container: Store the compound in a tightly sealed, clearly labeled container.

• Location: Keep the container in a cool, dry, and well-ventilated area.[5][6]

• Incompatibilities: Store away from strong oxidizing agents and incompatible materials.[5][7] Acids should be stored in a dedicated cabinet, and flammable materials should be kept in a certified flammable safety cabinet.[8][9]

Spill Management

In the event of a spill, immediate and appropriate action is necessary.

• Evacuate: Alert others in the vicinity and evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Contain: For small spills, use a non-combustible absorbent material like sand or vermiculite to contain the spill.[7]

• Clean-up: Wearing appropriate PPE, carefully sweep or scoop up the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

Disposal

The disposal of 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one and any contaminated materials must be handled as hazardous waste.

• Waste Collection: Collect all waste, including unused compound, contaminated PPE, and cleaning materials, in a designated, sealed, and clearly labeled hazardous waste container.[10]

• Segregation: Do not mix this waste with other chemical waste streams unless compatibility is confirmed.[11]

• Licensed Disposal: Arrange for the disposal of the hazardous waste through a licensed chemical waste disposal company.[11] NEVER dispose of this compound down the drain or in the regular trash.[7][10]

Workflow and Decision Making

The following diagram illustrates the decision-making process for the safe handling of 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one.

Caption: Decision-making workflow for handling 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one.

Conclusion: A Culture of Safety

The responsible handling of novel chemical compounds is the cornerstone of safe and successful research. While this guide provides a robust framework for managing the risks associated with 6-methyl-2-(nitroamino)pyrimidin-4(3H)-one, it is not a substitute for sound professional judgment and a strong institutional safety culture. Always consult with your organization's Environmental Health and Safety (EHS) department for specific guidance and protocols. By prioritizing safety at every step, we can continue to push the boundaries of scientific discovery while protecting ourselves and our colleagues.

References

• (2015, October 13).

• PubChem. (n.d.). 6-methyl-2-[(4,6,8-trimethylquinazolin-2-yl)amino]pyrimidin-4(3H)-one. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-6-methylpyrimidin-4-one. Retrieved from [Link]

• Environmental Protection Agency. (n.d.). 6-methyl-2-propylpyrimidin-4(3H)-one Properties. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Pyrimidine, 4,6-diamino-2-methyl-5-nitro- (CAS 3346-21-2). Retrieved from [Link]

• IEDU. (n.d.). Instructions and Guidelines for Chemical Storage and Handling. Retrieved from [Link]

• Defense Technical Information Center. (2012, September 13). Nitroamino and Nitro Energetics. Retrieved from [Link]

• PubChem. (n.d.). 2-(diethylamino)-6-methyl-1H-pyrimidin-4-one. Retrieved from [Link]

• REDA Safe. (2022, January 28). Chemical Compatibility and Storage Guidelines. Retrieved from [Link]

• Dow AgroSciences. (n.d.). Instinct HL® Nitrogen Stabilizer. Retrieved from [Link]

• (n.d.). 6-Methylquinazoline-2,4(1H,3H)

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